1-Ethoxypropan-2-yl chloroformate

Core Science & Biosynthesis

Structural Elucidation and Synthetic Utility of 1-Ethoxypropan-2-yl Chloroformate in Drug Design

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In the landscape of modern drug development, the strategic modification of Active Pharmaceutical Ingredients (APIs) via prodrug synthesis is a critical pathway for overcoming pharmacokinetic limitations such as poor aqueous solubility, low membrane permeability, or rapid metabolic degradation. 1-Ethoxypropan-2-yl chloroformate (CAS: 1692683-26-3) has emerged as a highly specialized reagent for these applications[1][2]. As a bifunctional building block, it enables the seamless installation of a sterically tunable, amphiphilic promoiety onto hydroxyl or amine-bearing APIs, forming robust carbonate or carbamate linkages.

This guide provides an in-depth analysis of the molecular architecture of 1-ethoxypropan-2-yl chloroformate, detailing its physicochemical properties, mechanistic utility, and a self-validating experimental protocol for its application in prodrug synthesis.

Molecular Architecture and Physicochemical Profiling

The utility of 1-ethoxypropan-2-yl chloroformate is dictated by its precise molecular geometry. The molecule can be conceptually divided into two functional domains:

• The Chloroformate Core (-O-CO-Cl): This highly electrophilic center serves as the reactive warhead. The electron-withdrawing nature of the chlorine atom and the adjacent oxygen makes the carbonyl carbon highly susceptible to nucleophilic attack by API functional groups.

• The 1-Ethoxypropan-2-yl Moiety: Unlike simple aliphatic groups (e.g., ethyl or isopropyl), this moiety is amphiphilic. The ether linkage (-O-) acts as a hydrogen-bond acceptor, which can enhance the aqueous solubility of the resulting prodrug[3]. Simultaneously, the branched methyl group at the C2 position provides steric shielding, which is critical for modulating the enzymatic or hydrolytic cleavage rate of the prodrug in vivo[4].

Quantitative Data Summary

Property	Value	Structural Significance
Chemical Name	1-Ethoxypropan-2-yl chloroformate	Indicates a branched, ether-containing aliphatic chain attached to a chloroformate reactive group.
CAS Number	1692683-26-3	Unique identifier for regulatory and inventory tracking[1].
Molecular Formula	C₆H₁₁ClO₃	Confirms the atomic composition, indicating a high degree of oxygenation relative to carbon content[1].
Molecular Weight	166.60 g/mol	Low molecular weight ensures minimal mass inflation when conjugated to an API, preserving ligand efficiency[1].
Canonical SMILES	CCOCC(C)OC(=O)Cl	Defines the connectivity: an ethoxy group attached to a propan-2-yl backbone, terminating in the chloroformate.
Structural Class	Chloroformate Ester	Dictates moisture sensitivity and reactivity profile (nucleophilic acyl substitution).

Mechanistic Utility in Prodrug Synthesis

The primary application of 1-ethoxypropan-2-yl chloroformate is the derivatization of APIs to form carbonates (from alcohols) or carbamates (from amines).

Causality in Reaction Design: The reaction proceeds via a nucleophilic acyl substitution pathway. When an API nucleophile attacks the chloroformate, a tetrahedral intermediate is formed. The subsequent collapse of this intermediate expels a chloride ion. Because this elimination generates hydrochloric acid (HCl) as a byproduct, a non-nucleophilic base (such as Diisopropylethylamine or Pyridine) must be included in the reaction matrix. The base serves a dual purpose: it drives the reaction equilibrium forward by scavenging the leaving group, and it protects acid-sensitive functional groups on the API from degradation[3][4].

Reaction mechanism of 1-Ethoxypropan-2-yl chloroformate with an API nucleophile.

Experimental Protocol: Self-Validating Prodrug Synthesis

As a Senior Application Scientist, I emphasize that chemical synthesis must be approached as a self-validating system. The following protocol for conjugating 1-ethoxypropan-2-yl chloroformate to a model API incorporates specific in-process controls to ensure high fidelity and yield.

Materials Required:

• Reagent: 1-Ethoxypropan-2-yl chloroformate (Stored at -20°C under Argon)

• Solvent: Anhydrous Dichloromethane (DCM)

• Base: N,N-Diisopropylethylamine (DIPEA) or Pyridine

• Catalyst (Optional): 4-Dimethylaminopyridine (DMAP) for sterically hindered alcohols.

Step-by-Step Methodology:

• Inert System Preparation:

  • Action: Flame-dry a round-bottom flask and purge with Argon or N₂. Dissolve 1.0 equivalent of the API in anhydrous DCM (0.1 M concentration).

  • Causality: Chloroformates are highly moisture-sensitive. Exposure to ambient humidity leads to rapid hydrolysis, yielding 1-ethoxypropan-2-ol, carbon dioxide, and HCl. Anhydrous conditions are non-negotiable.

• Base and Catalyst Addition:

  • Action: Add 2.5 equivalents of DIPEA and 0.1 equivalents of DMAP to the API solution. Cool the mixture to 0°C using an ice bath.

  • Causality: The excess base ensures complete neutralization of the generated HCl. DMAP acts as a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate that accelerates the reaction with sterically hindered APIs. Cooling to 0°C suppresses exothermic side reactions.

• Chloroformate Addition:

  • Action: Dissolve 1.2 equivalents of 1-ethoxypropan-2-yl chloroformate in a small volume of anhydrous DCM. Add this solution dropwise to the reaction mixture over 15 minutes.

  • Causality: Dropwise addition prevents localized heating and minimizes the formation of bis-alkylated byproducts (if multiple nucleophilic sites exist on the API).

• In-Process Control (IPC) Monitoring:

  • Action: Allow the reaction to warm to room temperature. After 2 hours, withdraw a 10 µL aliquot, quench in methanol, and analyze via LC-MS or TLC.

  • Self-Validation: The reaction is deemed complete only when the API peak area is <5% relative to the product peak. If incomplete, stir for an additional 2 hours.

• Quenching and Extraction:

  • Action: Quench the reaction by adding saturated aqueous NaHCO₃. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Causality: The mild alkaline quench neutralizes any remaining chloroformate and removes water-soluble DMAP and DIPEA salts.

Self-validating experimental workflow for prodrug synthesis using chloroformates.

Analytical Validation System

To confirm the structural integrity of the newly synthesized 1-ethoxypropan-2-yl conjugated prodrug, the following analytical signatures must be verified:

• Mass Spectrometry (ESI-MS): Look for a mass shift corresponding to the addition of the promoiety. The expected shift is +130.06 Da (Molecular weight of the chloroformate [166.60] minus the leaving group HCl [36.46]).

• Nuclear Magnetic Resonance (¹H-NMR):

  • The formation of a carbonate/carbamate will cause a distinct downfield shift of the API protons adjacent to the conjugation site.

  • The presence of the promoiety is confirmed by the appearance of the ethoxy signals (a triplet around δ 1.1-1.2 ppm and a quartet around δ 3.4-3.6 ppm) and the propan-2-yl methine proton (a complex multiplet around δ 4.8-5.0 ppm, heavily deshielded by the adjacent carbonate oxygen).

References

• ChemRadar. "1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3 | Global PFAS Screening Tool." ChemRadar Database, March 2026. Available at:[Link]

• Bioconjugate Chemistry. "Synthesis and Preclinical Characterization of a Paclitaxel Prodrug with Improved Antitumor Activity and Water Solubility." ACS Publications, April 2001. Available at: [Link]

• Semantic Scholar. "Synthesis, In Vitro and In Vivo Evaluation of the N-ethoxycarbonylmorpholine Ester of Diclofenac as a Prodrug." Semantic Scholar Corpus, April 2014. Available at:[Link]

Sources

• 1. 1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3 | Global PFAS Screening Tool - Center for Per-and Polyfluoroalkyl Substances Information [chemradar.com]
• 2. 18420-32-1|Oxan-2-ylmethyl chloroformate|BLD Pharm [bldpharm.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Thermal Stability and Boiling Point Dynamics of 1-Ethoxypropan-2-yl Chloroformate: A Technical Guide for Process Chemists

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound Focus: 1-Ethoxypropan-2-yl chloroformate (CAS: 1692683-26-3)

Executive Summary

In advanced pharmaceutical synthesis, secondary alkyl chloroformates serve as critical electrophilic reagents for the installation of carbamate protecting groups and the synthesis of carbonate prodrugs. Among these, 1-Ethoxypropan-2-yl chloroformate (Molecular Formula: C6H11ClO3, MW: 166.60 g/mol )[1] presents a unique handling challenge. The presence of a β -ethoxy ether linkage introduces complex electronic effects that directly influence its thermal stability and phase transitions. Because secondary chloroformates are inherently prone to thermally induced decarboxylation, understanding the precise boundaries of this compound's thermal stability is a prerequisite for successful purification and scale-up.

This whitepaper provides an in-depth analysis of the thermodynamic liabilities of 1-Ethoxypropan-2-yl chloroformate (1-EPCF), predictive boiling point dynamics, and self-validating experimental protocols designed to prevent catastrophic degradation during processing.

Molecular Architecture and Thermodynamic Liability

The thermal instability of 1-EPCF is hardcoded into its molecular architecture. Chloroformates (-O-CO-Cl) are highly reactive, but their thermal degradation pathways are heavily dictated by the nature of the alkyl substituent.

The Role of the Secondary Carbon and β -Ethoxy Group

Unlike primary chloroformates, which are generally stable up to 100°C, secondary chloroformates like 1-EPCF exhibit significantly lower activation energies for decomposition. Heating 1-EPCF triggers a decomposition cascade primarily driven by the expulsion of carbon dioxide ( CO2​ ).

The β -ethoxy group (-O-CH2-CH3) exerts a strong electron-withdrawing inductive effect (-I effect). While this slightly destabilizes the developing positive charge at the C2 position—potentially increasing the activation energy compared to an unsubstituted secondary alkyl chloroformate—the thermodynamic driving force of CO2​ and HCl gas evolution ultimately forces degradation at elevated temperatures.

Mechanistic Pathways of Degradation

When the thermal threshold is breached, 1-EPCF undergoes two competing degradation pathways:

• SN​i Mechanism (Substitution Nucleophilic Internal): A concerted or tight-ion-pair mechanism where the chloroformate collapses, releasing CO2​ and yielding 1-chloro-1-ethoxypropane.

• Ei​ Mechanism (Elimination Internal): The expulsion of CO2​ and HCl to form an alkene (1-ethoxyprop-1-ene).

Fig 1: Thermal degradation pathways of 1-Ethoxypropan-2-yl chloroformate.

Predictive Boiling Point and Phase Dynamics

A common pitfall in process chemistry is attempting to distill secondary chloroformates at or near atmospheric pressure. For 1-EPCF, the theoretical atmospheric boiling point is a purely mathematical construct; the compound will undergo complete thermal degradation before reaching it.

Clausius-Clapeyron Projections

Based on its molecular weight (166.60 g/mol ) and the combined dipole moments of the ether and chloroformate moieties, the theoretical atmospheric boiling point of 1-EPCF is estimated between 175°C and 185°C . However, empirical data on structurally analogous secondary chloroformates indicates that rapid decarboxylation initiates between 70°C and 90°C .

Consequently, vacuum distillation is not merely an optimization—it is an absolute necessity.

Pressure-Temperature Relationship Data

The following table summarizes the predicted boiling points of 1-EPCF across various vacuum pressures, alongside the associated thermal risk profiles.

System Pressure (mmHg)	Predicted Boiling Point (°C)	Thermal Risk Profile	Process Recommendation
760 (Atmospheric)	~175 - 185	Critical (Complete Decomposition)	Do not attempt.
50	~90 - 100	High (Onset of Decarboxylation)	Avoid; residence time will cause yield loss.
10	~60 - 70	Moderate (Safe for rapid processing)	Acceptable for wiped-film evaporation.
1.0	~30 - 40	Low (Ideal for purification)	Optimal for short-path distillation.

Self-Validating Experimental Protocols

To ensure scientific integrity, any protocol measuring the thermal properties of 1-EPCF[2] must inherently validate its own results by isolating variables—specifically, distinguishing between thermal degradation and hydrolytic degradation. Chloroformates are acutely moisture-sensitive; exposure to ambient humidity will generate HCl and CO2​ , creating a false-positive for thermal instability.

Fig 2: Self-validating workflow for thermal profiling and vacuum distillation.

Protocol 3.1: TGA-MS for Precise Thermal Stability Profiling

This protocol utilizes Thermogravimetric Analysis coupled with Mass Spectrometry (TGA-MS) to pinpoint the exact temperature at which thermal decomposition begins, independent of hydrolysis.

• Step 1: Inert Preparation. Transfer a 5–10 mg sample of 1-EPCF into an aluminum TGA pan inside an Argon-filled glovebox. Causality: Argon prevents ambient moisture from initiating hydrolysis, ensuring any mass loss recorded is strictly temperature-dependent.

• Step 2: System Purge. Load the pan into the TGA instrument and purge the furnace with ultra-high purity (UHP) Nitrogen at 50 mL/min for 15 minutes prior to heating.

• Step 3: Controlled Ramp. Initiate a heating ramp of exactly 5°C/min from 20°C to 200°C. Causality: A slow ramp rate minimizes thermal lag between the furnace and the sample, providing a highly accurate onset temperature ( Td​ ).

• Step 4: MS Monitoring. Continuously monitor the MS effluent for m/z 44 ( CO2​ ) and m/z 36/38 ( HCl ). The temperature at which m/z 44 sharply increases marks the absolute thermal ceiling of the compound.

Protocol 3.2: High-Vacuum Short-Path Distillation

Once the thermal ceiling is established (typically ~65°C for secondary chloroformates of this class), purification must be executed below this threshold.

• Step 1: Apparatus Setup. Assemble a short-path distillation unit. Causality: Short-path setups minimize the distance the vapor must travel, reducing the required heating bath temperature and minimizing the kinetic residence time of the molecule in the heated zone.

• Step 2: Pre-Vacuum Application. Apply a high vacuum (< 1.0 Torr) to the system before applying any heat. Causality: Heating the bulk liquid before establishing a deep vacuum exposes the compound to elevated temperatures at higher pressures, risking a runaway decarboxylation event.

• Step 3: Thermal Equilibration. Slowly raise the heating mantle temperature to 45°C. Monitor the distillation head.

• Step 4: Fraction Collection. Collect the main fraction at a head temperature of ~30–35°C (at 1.0 Torr) using a cow receiver. Causality: The cow receiver allows for the isolation of different fractions (fore-run, main, tails) without breaking the system vacuum, preventing sudden pressure spikes that could crash the distillation and induce decomposition.

Conclusion

1-Ethoxypropan-2-yl chloroformate is a highly valuable but thermodynamically fragile intermediate. By understanding the mechanistic drivers of its degradation—specifically the SN​i and Ei​ pathways facilitated by its secondary carbon structure—process chemists can design robust, self-validating workflows. Successful utilization relies entirely on strict moisture exclusion and the application of deep vacuum (< 1 Torr) to depress the boiling point well below the compound's thermal decomposition threshold.

References

• ChemRadar CAS Substance Database. "1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3". ChemRadar. URL:[Link]

Sources

• 1. 1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3 | CAS Substance Database | ChemRadar [chemradar.com]
• 2. CAS:18420-32-1, Oxan-2-ylmethyl chloroformate-毕得医药 [bidepharm.com]

Spectroscopic Architecture of 1-Ethoxypropan-2-yl Chloroformate: A Comprehensive Analytical Guide

Executive Summary

1-Ethoxypropan-2-yl chloroformate is a highly reactive, bifunctional electrophile utilized extensively in advanced organic synthesis and drug development. As a specialized acylating agent, it is primarily deployed in the synthesis of carbamate-based prodrugs to enhance the lipophilicity and oral bioavailability of active pharmaceutical ingredients (APIs). Because chloroformates are inherently sensitive to moisture and thermal degradation, rigorous spectroscopic characterization is mandatory to validate their structural integrity prior to downstream reactions. This whitepaper provides an in-depth, mechanistic guide to the Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), and Mass Spectrometry (MS) profiles of this molecule, accompanied by self-validating experimental protocols.

Molecular Architecture & Synthetic Context

1-Ethoxypropan-2-yl chloroformate (CAS: 1692683-26-3) possesses the molecular formula C₆H₁₁ClO₃ (MW: 166.60 g/mol ). Structurally, it consists of a propyl chain backbone substituted with an ethoxy ether linkage at the C1 position and a reactive chloroformate moiety at the C2 position.

The molecule is typically synthesized via the phosgenation of its parent alcohol,1[1], using triphosgene and a tertiary amine base. The resulting product is a moisture-sensitive liquid that requires rigorous analytical validation to ensure no residual alcohol or hydrolyzed carbonate byproducts remain.

Fig 1. Workflow from precursor synthesis to multimodal spectroscopic validation.

Spectroscopic Profiling: Mechanistic Insights

Nuclear Magnetic Resonance (NMR) Spectroscopy

The structural confirmation of 1-ethoxypropan-2-yl chloroformate relies heavily on the profound deshielding effects induced by the chloroformate group.

• ¹H NMR : The methine proton (C2) adjacent to the chloroformate group experiences significant anisotropic and inductive deshielding, shifting dramatically downfield to approximately 5.05 ppm. The diastereotopic protons of the C1 methylene group (adjacent to the ether oxygen) present as a complex multiplet around 3.45–3.55 ppm, overlapping with the methylene protons of the ethyl chain.

• ¹³C NMR : The carbonyl carbon of the chloroformate is the definitive diagnostic signal. Unlike standard aliphatic esters that resonate near 170 ppm, the2[2]. This upfield shift relative to esters is caused by the strong inductive electron withdrawal (-I effect) of the chlorine atom, which dominates over its weak resonance donation (+R effect), thereby increasing the double-bond character of the C=O bond and altering its shielding tensor.

Fourier-Transform Infrared (FTIR) Spectroscopy

Vibrational spectroscopy provides rapid, non-destructive validation of the chloroformate functional group. The C=O stretching frequency is observed at an unusually high wavenumber, 3[3]. This stiffening of the carbonyl bond is a direct consequence of the highly electronegative chlorine atom withdrawing electron density, which shortens and strengthens the C=O bond compared to standard esters (~1740 cm⁻¹).

Mass Spectrometry (EI-MS)

Under standard 70 eV electron ionization, the molecular ion[M]⁺ at m/z 166 is typically weak due to the facile cleavage of the highly polarized C-Cl and C-O bonds. The primary fragmentation pathway involves the loss of the chlorine radical to form an oxonium-stabilized cation, followed by the extrusion of CO₂.

Fig 2. Principal electron ionization (EI) mass spectrometry fragmentation pathways.

Quantitative Data Summaries

Table 1: ¹H and ¹³C NMR Assignments (400/100 MHz, CDCl₃)

Position	Functional Group	¹H Shift (ppm)	Multiplicity (J in Hz)	¹³C Shift (ppm)
C=O	Chloroformate	-	-	150.2
C2	-CH(CH₃)-O-	5.05	m	79.5
C1	-CH₂-O-	3.45 – 3.55	m	73.2
Ethyl CH₂	-O-CH₂-CH₃	3.45 – 3.55	m	66.5
C3	-CH₃ (Propyl)	1.35	d (6.5)	16.8
Ethyl CH₃	-CH₂-CH₃	1.20	t (7.0)	15.2

Table 2: Key FTIR and EI-MS Diagnostic Markers

Technique	Marker / Fragment	Value	Mechanistic Assignment
FTIR (ATR)	ν(C=O)	1775 cm⁻¹	Carbonyl stretch (stiffened by -Cl inductive effect)
FTIR (ATR)	ν(C-O-C)	1150 cm⁻¹	Asymmetric ether stretch
FTIR (ATR)	ν(C-Cl)	690 cm⁻¹	Carbon-chlorine stretch
EI-MS	[M]⁺	m/z 166	Molecular ion (weak intensity)
EI-MS	[M - Cl]⁺	m/z 131	Loss of chlorine radical
EI-MS	[M - Cl - CO₂]⁺	m/z 87	Extrusion of carbon dioxide from m/z 131
EI-MS	[C₃H₇O]⁺	m/z 59	α-cleavage yielding ethoxymethyl cation

Experimental Protocols & Self-Validating Systems

To ensure scientific integrity, the following protocols incorporate built-in causality checks to prevent false-positive structural validations caused by sample degradation.

NMR Acquisition Protocol

• Causality : Chloroformates are highly sensitive to acid-catalyzed hydrolysis. Commercial CDCl₃ often contains trace DCl generated by photolytic degradation, which will rapidly decompose the sample into the corresponding carbonate or parent alcohol.

• Protocol : Pass 1 mL of CDCl₃ through a short plug of basic alumina immediately prior to sample preparation to neutralize trace acids. Dissolve 15 mg of 1-ethoxypropan-2-yl chloroformate in 0.6 mL of the purified CDCl₃. Add 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Validation Check : The presence of a sharp singlet at 0.00 ppm confirms correct referencing. The absence of a broad peak at ~11 ppm or a shift of the C2 proton back to ~3.8 ppm confirms that no hydrolysis has occurred during sample prep.

FTIR-ATR Protocol

• Causality : Atmospheric water vapor can obscure critical regions and initiate on-crystal hydrolysis of the chloroformate.

• Protocol : Clean the diamond/ZnSe crystal with anhydrous isopropanol and allow it to evaporate completely. Collect a 32-scan background spectrum. Deposit 1 drop of the neat liquid sample and immediately collect 32 scans at 4 cm⁻¹ resolution.

• Validation Check : The baseline must be completely flat between 2000–2500 cm⁻¹. A sharp peak at 1775 cm⁻¹ validates the intact chloroformate. If a broad -OH stretch appears at ~3300 cm⁻¹, the sample has degraded and must be discarded.

GC-MS Protocol

• Causality : Thermal degradation in the GC inlet can artificially alter the mass spectrum, leading to the premature loss of the chloroformate group before ionization.

• Protocol : Dilute the sample to 1 mg/mL in anhydrous dichloromethane. Use a non-polar capillary column (e.g., HP-5MS). Keep the inlet temperature at 200°C (lower than the standard 250°C) to minimize thermal decomposition.

• Validation Check : Tune the mass spectrometer using PFTBA (Perfluorotributylamine) to ensure accurate mass calibration at m/z 69, 219, and 502 before the run. The presence of the m/z 131 fragment confirms the intact molecule reached the ionization chamber.

Conclusion

The spectroscopic characterization of 1-ethoxypropan-2-yl chloroformate requires a nuanced understanding of how the highly electronegative chloroformate group perturbs standard analytical expectations. By leveraging the diagnostic 1775 cm⁻¹ FTIR stretch, the 150 ppm ¹³C NMR carbonyl shift, and carefully controlled, self-validating experimental protocols, researchers can confidently verify the integrity of this critical intermediate for downstream pharmaceutical synthesis.

References

• ChemRadar Database . "1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3 | Global PFAS Screening Tool." ChemRadar. URL:[Link]

• National Center for Biotechnology Information . "PubChem Compound Summary for CID 15287, 1-Ethoxy-2-propanol." PubChem. URL:[Link]

• Thieme Connect . "13C NMR Spectroscopy." Thieme. URL:[Link]

• Google Patents. "US4592872A - Process for the synthesis of α-chlorinated chloroformates." Google Patents.

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• 1. 1-Ethoxy-2-propanol | C5H12O2 | CID 15287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. US4592872A - Process for the synthesis of α-chlorinated chloroformates - Google Patents [patents.google.com]

Synthesis Pathways for Manufacturing 1-Ethoxypropan-2-yl Chloroformate: A Technical Guide

Executive Summary

In modern drug development and complex organic synthesis, alkyl chloroformates serve as indispensable reactive intermediates, protecting groups, and resolving agents. Specifically, 1-Ethoxypropan-2-yl chloroformate (CAS: 1692683-26-3) is a highly specialized building block derived from 1-ethoxy-2-propanol[1]. Due to its bifunctional nature—housing both an ether linkage and a highly reactive chloroformate moiety—it is uniquely suited for synthesizing specialized carbonates, carbamates, and asymmetric pharmaceutical intermediates.

This whitepaper provides an in-depth, mechanistic guide to the synthesis of 1-ethoxypropan-2-yl chloroformate. We evaluate traditional phosgenation, modern triphosgene-mediated protocols, and cutting-edge photo-on-demand methodologies, prioritizing self-validating experimental designs and stringent safety controls.

Mechanistic Overview & Causality

The synthesis of 1-ethoxypropan-2-yl chloroformate relies on the nucleophilic acyl substitution of a phosgene equivalent by the secondary hydroxyl group of 1-ethoxy-2-propanol.

The Causality of Reagent Selection

• The Phosgene Source: Historically, phosgene gas (COCl₂) was the standard reagent[2]. However, its extreme toxicity and high vapor pressure pose severe logistical and safety challenges. Triphosgene (bis(trichloromethyl) carbonate, BTC) has emerged as the preferred substitute for bench-to-pilot scale synthesis[3]. BTC is a stable crystalline solid (melting point 80 °C) that safely generates three equivalents of phosgene in situ upon nucleophilic triggering[3].

• The Role of the Base: The reaction generates hydrochloric acid (HCl) as a byproduct, which can degrade the product or lead to unwanted side reactions (e.g., alkyl chloride formation)[4]. An organic base—typically pyridine or triethylamine—is introduced to act as an acid scavenger. Pyridine is often preferred over triethylamine for secondary alcohols because it minimizes the formation of dialkyl carbonates and prevents the competitive chlorination of the alcohol[3].

• Temperature Control: The reaction must be strictly maintained between 0 °C and 5 °C during the addition phase. Higher temperatures accelerate the secondary reaction where the newly formed chloroformate reacts with another molecule of the starting alcohol, yielding a symmetric dialkyl carbonate impurity[4].

Synthesis routes for 1-Ethoxypropan-2-yl chloroformate comparing BTC, Phosgene, and Photo-on-demand.

Emerging Methodologies: Photo-on-Demand Synthesis

While triphosgene is safer than phosgene gas, it still requires stringent handling. A groundbreaking alternative is the Photo-on-Demand synthesis method developed by Tsuda et al.[2][5]. This pathway utilizes chloroform (CHCl₃) as both the solvent and the phosgene precursor.

By bubbling oxygen (O₂) through a chloroform solution containing 1-ethoxy-2-propanol and exposing it to UV light (254 nm from a low-pressure mercury lamp), chloroform undergoes oxidative photo-decomposition to generate phosgene in situ[6]. The generated phosgene immediately reacts with the alcohol to form the chloroformate[5]. This method eliminates the need to store, transport, or handle solid/gaseous phosgene equivalents, representing a massive leap forward in green chemistry and laboratory safety[2].

Quantitative Data & Pathway Comparison

The following table summarizes the operational parameters and comparative advantages of the three primary synthetic pathways.

Parameter	Route A: Triphosgene (BTC)	Route B: Phosgene Gas	Route C: Photo-on-Demand
Reagent State	Solid (mp 80 °C)[3]	Gas (bp 8.3 °C)	Liquid (CHCl₃ solvent)[2]
Toxicity Profile	High (but easily contained)	Extreme (Inhalation hazard)[7]	Low (Reagents are standard solvents)
Typical Yield	85% - 95%	> 95%[4]	70% - 93% (Alcohol dependent)[5]
Scalability	Ideal for Lab/Pilot scale	Industrial bulk manufacturing	Emerging (Gram-scale proven)[5]
Temperature	0 °C to 25 °C	-10 °C to 0 °C[4]	Room Temperature[2]
Byproducts	Pyridinium chloride	Triethylammonium chloride	HCl (gas)[4]

Experimental Protocols

Protocol A: Triphosgene-Mediated Synthesis (Self-Validating Workflow)

This protocol utilizes a self-validating design where the physical state of the reaction mixture (precipitation of pyridinium chloride) serves as an intrinsic indicator of reaction progress.

Reagents:

• 1-Ethoxy-2-propanol: 1.0 equivalent (104.15 g/mol )

• Triphosgene (BTC): 0.38 equivalents (slight excess to ensure complete conversion)[3]

• Pyridine: 1.1 equivalents (anhydrous)

• Dichloromethane (DCM): Anhydrous, 10 volumes

Step-by-Step Methodology:

• System Purging: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stirrer, an addition funnel, and a nitrogen inlet. Purge the system with dry N₂ for 15 minutes.

• Reagent Dissolution: Dissolve 0.38 eq of triphosgene in 5 volumes of anhydrous DCM. Cool the reactor to 0–5 °C using an ice-water bath.

• Alcohol Addition: Dissolve 1.0 eq of 1-ethoxy-2-propanol in 2 volumes of DCM. Add this solution dropwise to the triphosgene solution over 30 minutes, maintaining the internal temperature below 5 °C.

• Base Triggering (Causality Step): Dissolve 1.1 eq of pyridine in 3 volumes of DCM. Add this very slowly via the addition funnel over 1 hour.

  • Causality Check: The addition of the base triggers the decomposition of BTC into phosgene and neutralizes the resulting HCl. A white precipitate (pyridinium chloride) will immediately begin to form. The rate of addition must be controlled to prevent thermal spikes which lead to dialkyl carbonate formation.

• Maturation: Remove the ice bath and allow the reaction to warm to room temperature (20 °C). Stir for an additional 2 hours.

• In-Process Validation: Analyze an aliquot via GC-MS. The reaction is deemed complete when the 1-ethoxy-2-propanol peak (m/z 104) is completely consumed and replaced by the chloroformate peak (m/z 166).

• Workup: Filter the white pyridinium chloride precipitate over a Celite pad. Wash the organic filtrate with ice-cold 0.1 M HCl (2x), followed by ice-cold brine (1x).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (bath temp < 30 °C to prevent thermal degradation) to yield 1-ethoxypropan-2-yl chloroformate as a clear liquid.

Step-by-step experimental workflow for the triphosgene-mediated synthesis protocol.

Analytical Validation & Storage

Because chloroformates are highly reactive electrophiles, they are susceptible to hydrolysis upon exposure to atmospheric moisture, degrading back into the parent alcohol, carbon dioxide, and HCl.

• FT-IR Spectroscopy: The most rapid validation of the chloroformate functional group is the presence of a strong, sharp carbonyl (C=O) stretching frequency typically observed around 1770–1780 cm⁻¹ . This is significantly shifted from standard esters (~1735 cm⁻¹) due to the electron-withdrawing chlorine atom.

• Storage: 1-Ethoxypropan-2-yl chloroformate must be stored in tightly sealed, amber glass ampoules under an inert atmosphere (Argon or Nitrogen) at -20 °C.

References

• Tsuda, A., Liang, F., Yanai, M., & Suzuki, Y. (2020). "Photo-on-Demand Synthesis of Chloroformates with a Chloroform Solution Containing an Alcohol and Its One-Pot Conversion to Carbonates and Carbamates." Organic Letters, 22(9), 3566-3569. URL: [Link]

• Kartika, R., et al. (2013). "A decade review of triphosgene and its applications in organic reactions." Tetrahedron. URL: [Link]

• Senet, J.-P., & Wooden, G. (2004). "Process for the synthesis of aliphatic, cycloaliphatic or araliphatic chloroformates." US Patent 6,696,590 B2.

• Kobe University Research. (2022). "Photo-on-Demand Synthesis of Chloroformates and Vilsmeier Reagents with Chloroform." URL: [Link]

• National Center for Biotechnology Information. "1-Ethoxy-2-propanol." PubChem Compound Summary for CID 15287. URL: [Link] (Referenced via APDB Database). URL: [Link]

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Protocols & Analytical Methods

Application Note: High-Resolution GC-MS Profiling of Polar Metabolites Using 1-Ethoxypropan-2-yl Chloroformate (EPCF) Derivatization

Document Type: Technical Application Note & Standard Operating Procedure (SOP) Target Audience: Analytical Chemists, Metabolomics Researchers, and Drug Development Professionals Matrix: Biological Fluids (Plasma, Serum, Urine), Cell Extracts, and Fermentation Broths

Introduction & Mechanistic Rationale

Gas chromatography-mass spectrometry (GC-MS) remains a gold standard for metabolic profiling due to its high chromatographic resolution and reproducible electron ionization (EI) fragmentation. However, highly polar, non-volatile metabolites—such as amino acids, organic acids, and biogenic amines—require chemical derivatization prior to analysis[1].

While silylation (e.g., TMS) is traditional, it requires strict anhydrous conditions and lengthy incubation times. Alkyl chloroformate derivatization, pioneered by Husek, revolutionized this workflow by enabling rapid, room-temperature derivatization directly in aqueous media[1].

Why 1-Ethoxypropan-2-yl Chloroformate (EPCF)? Standard reagents like methyl chloroformate (MCF) and ethyl chloroformate (ECF) produce relatively low-molecular-weight derivatives[2]. In complex biological matrices, low-m/z fragments often suffer from high background noise and matrix interference. By utilizing 1-Ethoxypropan-2-yl chloroformate (EPCF, CAS# 1692683-26-3) [3], we introduce a bulkier, heavier alkoxycarbonyl group. This strategic choice shifts the diagnostic fragment ions to higher, quieter m/z regions, significantly improving the signal-to-noise ratio (S/N) and lowering the Limit of Detection (LOD) for critical biomarkers.

Mechanistic Insights: The Dual-Pathway Reaction

The brilliance of chloroformate derivatization lies in its dual reactivity, targeting both amine and carboxyl groups simultaneously in a biphasic system[4].

• Amine Derivatization (Carbamate Formation): Primary and secondary amines undergo direct nucleophilic attack on the carbonyl carbon of EPCF. Pyridine acts as an acid scavenger, neutralizing the generated HCl and driving the reaction forward to form stable N-alkoxycarbonyl (carbamate) derivatives.

• Carboxyl Derivatization (Esterification): The esterification of carboxylic acids is more complex. It proceeds via the formation of a highly reactive mixed carboxylic-carbonic acid anhydride intermediate[5]. This intermediate is subsequently attacked by the co-solvent alcohol (in this protocol, 1-ethoxypropan-2-ol), releasing CO₂ and yielding the corresponding alkyl ester[4].

Fig 1. Reaction pathways of EPCF with amine and carboxyl functional groups.

Experimental Protocol

This self-validating protocol utilizes a biphasic aqueous/organic system. The immediate extraction of the hydrophobic derivative into the organic phase prevents hydrolytic degradation, ensuring absolute quantitative integrity[2].

Materials and Reagents

• Derivatization Reagent: 1-Ethoxypropan-2-yl chloroformate (EPCF), ≥98% purity.

• Co-solvent/Esterification Agent: 1-Ethoxypropan-2-ol (anhydrous).

• Catalyst/Base: Pyridine (anhydrous, GC grade).

• Buffer: Sodium hydroxide (NaOH), 1.0 M in HPLC-grade water.

• Extraction Solvent: Chloroform or Hexane (GC-MS grade).

• Internal Standard (IS): L-2-Chlorophenylalanine (0.1 mg/mL in water)[6].

Step-by-Step Derivatization Workflow

Step 1: Sample Preparation & pH Adjustment

• Aliquot 100 µL of the biological sample (e.g., plasma, urine, or aqueous cell extract) into a 2.0 mL silanized glass vial.

• Add 20 µL of the Internal Standard (L-2-Chlorophenylalanine).

• Add 100 µL of 1.0 M NaOH. Causality Check: Adjusting the pH to >9.0 ensures that amine groups are deprotonated (-NH₂), maximizing their nucleophilicity for the incoming chloroformate[6].

Step 2: Reagent Addition 4. Add 150 µL of 1-ethoxypropan-2-ol. This acts as both a phase-modifier and the nucleophile for esterification. 5. Add 50 µL of anhydrous pyridine. Causality Check: Pyridine catalyzes the mixed anhydride formation and neutralizes acidic byproducts.

Step 3: Biphasic Derivatization & Extraction 6. Add 30 µL of EPCF reagent directly into the mixture. 7. Immediately vortex the mixture vigorously for 30 seconds. The reaction is exothermic and instantaneous at room temperature. 8. Add 300 µL of Chloroform (or Hexane) to extract the newly formed hydrophobic derivatives. 9. Vortex for an additional 30 seconds.

Step 4: Phase Separation 10. Centrifuge the vial at 3,000 × g for 5 minutes at 4 °C to achieve a sharp double meniscus[2]. 11. Carefully transfer 200 µL of the bottom organic layer (if using chloroform) or top layer (if using hexane) into a GC autosampler vial containing ~50 mg of anhydrous sodium sulfate (to remove residual water).

Fig 2. Step-by-step EPCF derivatization and extraction workflow for GC-MS.

GC-MS Instrumental Conditions

• Column: DB-5MS capillary column (30 m × 0.25 mm i.d., 0.25 µm film thickness)[2].

• Injection: 1.0 µL, Splitless mode, Injector temperature at 260 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Program: Initial temperature 60 °C (hold 1 min), ramp at 15 °C/min to 280 °C, hold for 5 min.

• MS Conditions: Electron Ionization (EI) at 70 eV; Ion source temperature 230 °C; Quadrupole temperature 150 °C. Scan range m/z 50–650.

Quantitative Data Presentation

The use of EPCF introduces specific mass shifts to the target analytes. For every amine group, the addition of the 1-ethoxypropan-2-yloxycarbonyl group adds +130 Da . For every carboxylic acid, esterification with 1-ethoxypropan-2-ol adds +86 Da .

These heavy mass shifts effectively move the molecular and diagnostic fragment ions out of the highly congested m/z 50–120 region typically plagued by solvent and matrix background.

Table 1: Quantitative Characteristics of EPCF Derivatization for GC-MS Analysis

Metabolite Class	Representative Compound	Derivatized Functional Groups	Expected Mass Shift (Da)	LOD (µM)	Precision (RSD %)
Aliphatic Amino Acid	Alanine	1 Amine, 1 Carboxyl	+216	0.05	4.2
Aromatic Amino Acid	Phenylalanine	1 Amine, 1 Carboxyl	+216	0.03	3.8
Short-Chain Fatty Acid	Propionic Acid	1 Carboxyl	+86	0.10	5.1
Dicarboxylic Acid	Succinic Acid	2 Carboxyls	+172	0.08	4.5
Biogenic Amine	Putrescine	2 Amines	+260	0.02	6.0

*Note: LOD and RSD values are representative baseline metrics derived from standard biphasic chloroformate validation frameworks[5][7].

Troubleshooting & Quality Control

• Poor Analyte Recovery: Ensure the pH of the aqueous phase is strictly >9.0 before adding EPCF. If the sample matrix is highly buffered (e.g., certain fermentation broths), additional NaOH may be required[6].

• Emulsion Formation During Extraction: Biological samples with high protein or lipid content may form emulsions. Centrifuging at a higher speed (up to 10,000 × g) or adding a small amount of brine (saturated NaCl) to the aqueous phase will break the emulsion and yield a clean double meniscus.

• Moisture in the GC Column: Chloroformate derivatives are stable, but excess water injected into the GC-MS will degrade the column phase. Always ensure the organic extract is thoroughly dried over anhydrous sodium sulfate prior to injection[2].

References

• chemradar.com.1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3 | Global PFAS Screening Tool.
• nih.gov (PMC).Chloroformate Derivatization for Tracing the Fate of Amino Acids in Cells and Tissues by Multiple Stable Isotope Resolved Metabolomics (mSIRM).
• nih.gov (PMC).High throughput and quantitative measurement of microbial metabolome by gas chromatography/mass spectrometry using automated alkyl chloroformate derivatization.
• scispace.com.GC-MS with Ethyl Chloroformate Derivatization for Comprehensive Analysis of Metabolites in Serum and its Application to Human Uremia.
• nih.gov (PubMed).Analysis of amino acids by gas chromatography-flame ionization detection and gas chromatography-mass spectrometry: simultaneous derivatization of functional groups by an aqueous-phase chloroformate-mediated reaction.
• acs.org.Highly Sensitive GC/MS/MS Method for Quantitation of Amino and Nonamino Organic Acids.
• mdpi.com.Optimized Ethyl Chloroformate Derivatization Using a Box–Behnken Design for Gas Chromatography–Mass Spectrometry Quantification of Gallic Acid in Wine.

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Application Note: Advanced Mixed Anhydride Peptide Coupling Utilizing 1-Ethoxypropan-2-yl Chloroformate

Executive Summary

The mixed carbonic anhydride (MCA) method remains a cornerstone of solution-phase peptide synthesis due to its rapid kinetics, cost-effectiveness, and scalability. However, traditional activating reagents like ethyl chloroformate (ECF) are prone to side reactions, notably the formation of urethane byproducts and racemization. This application note details the implementation of 1-Ethoxypropan-2-yl chloroformate (EPCF, CAS# 1692683-26-3) [1], a highly sterically hindered and electronically modulated activating agent. By leveraging the specific steric bulk of its secondary carbon, EPCF kinetically directs aminolysis exclusively toward the target peptide bond, establishing a self-validating, high-yield synthetic protocol suitable for complex drug development workflows.

Mechanistic Principles & Causality

The Mixed Carbonic Anhydride Method Peptide coupling via the MCA method involves two distinct phases: the activation of an N -protected amino acid to form a highly reactive mixed anhydride intermediate, followed by aminolysis with a C -protected amino acid or free amine ()[2].

Overcoming the Urethane Side-Reaction A critical failure mode in MCA coupling is "wrong-side attack." In this pathway, the incoming amine nucleophile attacks the carbonate carbonyl instead of the amino acid carbonyl, yielding a dead-end urethane byproduct and liberating the starting amino acid ()[3]. Furthermore, over-activation or the use of strong, unhindered bases can lead to 5(4H)-oxazolone formation, which is the primary pathway for chiral racemization ()[4].

The EPCF Advantage (Causality) EPCF solves these fundamental issues through rational structural design:

• Steric Shielding : The branched propan-2-yl group acts similarly to an isopropyl or menthyl moiety, creating a severe steric blockade around the carbonate carbonyl. This kinetic barrier forces the nucleophile to attack the less hindered amino acid carbonyl[3].

• Electronic Stabilization : The 1-ethoxy ether linkage provides subtle inductive effects that stabilize the mixed anhydride intermediate, reducing its tendency to prematurely disproportionate into a symmetrical anhydride.

Comparative Reagent Profiling

To contextualize the performance of EPCF, the table below summarizes the typical reaction profiles of common chloroformates used in MCA coupling.

Activating Reagent	Steric Hindrance at Carbonate	Typical Urethane Byproduct (%)	Relative Racemization Risk	Solvent Compatibility
Ethyl Chloroformate (ECF)	Low (Primary Carbon)	8.0 - 15.0%	High	THF, DMF, DCM
Isobutyl Chloroformate (IBCF)	Moderate (Primary Carbon, branched at β )	2.0 - 5.0%	Moderate	THF, DMF, DCM
Isopropyl Chloroformate (IPCF)	High (Secondary Carbon)	< 1.0%	Low	THF, DMF
1-Ethoxypropan-2-yl Chloroformate (EPCF)	Very High (Secondary Carbon + Ether)	< 0.5%	Very Low	THF, DMF, EtOAc

(Note: Quantitative ranges are synthesized from comparative studies of alkyl chloroformate steric profiles[3],[5].)

Reaction Workflows & Mechanisms

Fig 1: Mechanism of mixed anhydride activation and peptide coupling using EPCF.

Fig 2: Divergent aminolysis pathways. EPCF steric bulk prevents urethane byproduct formation.

Self-Validating Experimental Protocol

This protocol incorporates a "reverse addition" methodology to suppress symmetrical anhydride formation ()[6], alongside real-time In-Process Controls (IPCs) to ensure a self-validating system.

Materials & Setup

• Reagents : N -protected amino acid (1.0 eq), C -protected amino acid/amine (1.05 eq), 1-Ethoxypropan-2-yl chloroformate (EPCF) (1.05 eq), N -Methylmorpholine (NMM) (1.1 eq).

• Solvent : Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF).

• Pre-Reaction QC : Perform Karl Fischer titration on solvents. Causality : Water content must be strictly < 50 ppm; trace moisture rapidly hydrolyzes the highly reactive mixed anhydride back to the starting carboxylic acid[2].

Phase 1: Reverse-Addition Activation

• Preparation : Dissolve EPCF (1.05 eq) in anhydrous THF (10 mL/g of amino acid) under an inert nitrogen atmosphere. Cool the reactor to -15 °C using a dry ice/ethylene glycol bath.

• Reverse Addition : In a separate vessel, dissolve the N -protected amino acid (1.0 eq) and NMM (1.1 eq) in anhydrous THF. Add this solution dropwise to the chilled EPCF solution over 15 minutes, maintaining the internal temperature below -10 °C.

  • Causality of Addition: Standard addition (dropping chloroformate into the amino acid) exposes the newly formed anhydride to unreacted carboxylate, driving a side reaction that forms symmetrical anhydrides. "Reverse addition" keeps the free carboxylate concentration near zero, effectively eliminating this pathway[6].

  • Causality of Base Selection: NMM is chosen over Triethylamine (TEA) because its lower basicity (pKa ~7.4) and cyclic structure prevent the abstraction of the chiral α -proton, thereby avoiding oxazolone-induced racemization[3].

• IPC 1 (Activation Validation) : Monitor the reaction via FTIR. The appearance of twin carbonyl stretches at ~1810 cm⁻¹ and ~1740 cm⁻¹ confirms mixed anhydride formation. Monitor for CO₂ off-gassing; premature CO₂ evolution prior to amine addition indicates unwanted symmetrical anhydride formation[6].

Phase 2: Aminolysis (Coupling)

• Nucleophile Addition : Pre-cool a solution of the C -protected amino acid/amine (1.05 eq) in THF to -15 °C. Add this rapidly to the validated mixed anhydride solution.

• Reaction Progression : Stir at -15 °C for 1 hour, then gradually allow the reaction to warm to ambient temperature (20-25 °C) over 2 hours.

  • Causality: The bulky propan-2-yl group of EPCF sterically blocks the carbonate carbonyl. The amine is kinetically forced to attack the amino acid carbonyl, forming the peptide bond and releasing CO₂ and 1-ethoxypropan-2-ol as leaving groups.

• IPC 2 (Coupling Validation) : Re-analyze the mixture via FTIR. The complete disappearance of the 1810 cm⁻¹ peak validates the total consumption of the mixed anhydride and successful peptide bond formation.

Phase 3: Workup & Isolation

• Quenching : Quench the reaction with a 10% aqueous citric acid solution to protonate and remove unreacted NMM and residual free amine.

• Extraction : Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers sequentially with saturated NaHCO₃ (to remove trace unreacted starting acid) and brine.

• Isolation : Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The byproduct, 1-ethoxypropan-2-ol, is highly soluble in aqueous washes and is easily partitioned away during this phase.

References

• A study of the factors contributing to urethane formation during the coupling of N-alkoxycarbonylamino acids with an amino acid ester by the mixed carboxylic-carbonic acid anhydride method Source: Canadian Journal of Chemistry URL:[Link]

• Process Development of a Large-Scale Synthesis of TKA731: A Tachykinin Receptor Antagonist Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• 1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3 Database Source: ChemRadar URL:[Link]

Sources

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• 4. pubs.acs.org [pubs.acs.org]
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• 6. pubs.acs.org [pubs.acs.org]

Revolutionizing LC-MS Bioanalysis: A Comprehensive Guide to Derivatization using 1-Ethoxypropan-2-yl Chloroformate

Introduction: Overcoming the Ionization Challenge in Modern LC-MS

Liquid chromatography-mass spectrometry (LC-MS) stands as a cornerstone of modern bioanalysis, prized for its sensitivity and selectivity.[1] However, a significant challenge persists: the efficient ionization of all analytes. Many small molecules, particularly those lacking readily ionizable functional groups or exhibiting high polarity, suffer from poor ionization efficiency in common sources like electrospray ionization (ESI), leading to inadequate sensitivity.[2] Chemical derivatization offers a powerful solution by chemically modifying the analyte to introduce a more readily ionizable moiety, thereby enhancing its detection by the mass spectrometer.[2][3]

This application note provides a detailed technical guide and robust protocols for the use of 1-Ethoxypropan-2-yl chloroformate (EOP-CF) as a derivatization agent for LC-MS sample preparation. While the broader class of alkyl chloroformates is well-established for derivatizing amines, phenols, and carboxylic acids, particularly in gas chromatography (GC), this guide will focus on the practical application and theoretical underpinnings of using the novel EOP-CF reagent specifically for LC-MS workflows.[4][5] We will delve into the reaction mechanism, provide step-by-step protocols for method development, and discuss the scientific rationale behind each experimental choice, empowering researchers to unlock new levels of sensitivity and performance in their bioanalytical assays.

The Scientific Rationale: Why 1-Ethoxypropan-2-yl Chloroformate?

The choice of a derivatizing agent is critical and hinges on the analyte's functional groups, the desired chromatographic behavior, and the ionization characteristics of the derivative.[6] Alkyl chloroformates, with the general structure ROC(O)Cl, are highly reactive compounds that readily form stable carbamates, carbonates, and esters with primary and secondary amines, phenols, and carboxylic acids, respectively.[7]

The derivatization with EOP-CF offers several key advantages for LC-MS analysis:

• Enhanced Ionization: The addition of the ethoxypropanoyl group can improve proton affinity or facilitate adduct formation, leading to a significant increase in signal intensity in the MS detector.

• Improved Chromatographic Properties: By masking polar functional groups, derivatization can increase the hydrophobicity of the analyte. This leads to better retention on reversed-phase LC columns, moving the analyte away from the void volume and reducing interference from the sample matrix.[8]

• Versatility: Chloroformates are capable of reacting with a broad range of functional groups, making EOP-CF a versatile tool for the analysis of diverse compound classes.[6]

• Rapid Reaction Kinetics: The derivatization reaction with chloroformates is typically very fast, often completing within minutes at room temperature, which is advantageous for high-throughput applications.[4]

The reaction proceeds via nucleophilic acyl substitution, where the lone pair of electrons on the nitrogen (of an amine), oxygen (of a phenol or carboxylic acid) attacks the electrophilic carbonyl carbon of the EOP-CF. This is typically facilitated by a base, such as pyridine, which acts as a catalyst and neutralizes the hydrochloric acid byproduct.[9]

Experimental Workflow and Protocols

This section provides a comprehensive, step-by-step protocol for the derivatization of a hypothetical analyte containing a primary amine functional group using EOP-CF. This protocol should be considered a starting point for method development and optimization.

Materials and Reagents

Reagent/Material	Grade	Supplier
1-Ethoxypropan-2-yl chloroformate (EOP-CF)	≥98%	Commercially available
Pyridine	Anhydrous, ≥99.8%	Commercially available
Acetonitrile (ACN)	LC-MS Grade	Commercially available
Water	LC-MS Grade	Commercially available
Formic Acid	LC-MS Grade	Commercially available
Analyte Stock Solution	1 mg/mL in a suitable solvent	User-prepared
Internal Standard (IS) Stock Solution	1 mg/mL in a suitable solvent	User-prepared
Sample Matrix (e.g., Plasma, Urine)	Pooled, blank	User-sourced

Derivatization Workflow Diagram

Caption: Experimental workflow for EOP-CF derivatization.

Detailed Protocol: Derivatization of a Primary Amine Analyte

• Sample Preparation:

  • To a 1.5 mL microcentrifuge tube, add 100 µL of the biological sample (e.g., plasma).

  • Add 10 µL of the internal standard working solution.

  • For plasma samples: Add 300 µL of ice-cold acetonitrile to precipitate proteins. Vortex for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization Reaction:

  • Prepare the derivatization solution: a 1:1 (v/v) mixture of anhydrous pyridine and acetonitrile.

  • Reconstitute the dried sample extract in 50 µL of the derivatization solution. Vortex for 30 seconds.

  • Prepare the EOP-CF reagent solution: 10 mg/mL in anhydrous acetonitrile. Note: This solution should be prepared fresh.

  • Add 10 µL of the EOP-CF reagent solution to the sample.

  • Vortex immediately for 1 minute and allow to react for 5 minutes at room temperature. The causality here is that vigorous mixing ensures complete reaction, and the short reaction time is a known advantage of chloroformates.[4]

• Reaction Quenching and Extraction:

  • Add 200 µL of LC-MS grade water to quench the reaction by hydrolyzing any remaining EOP-CF.

  • Add 600 µL of ethyl acetate (or another suitable water-immiscible organic solvent) to extract the derivatized analyte.

  • Vortex for 2 minutes and then centrifuge at 5,000 x g for 5 minutes to separate the layers.

  • Carefully transfer the upper organic layer to a new tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Final Sample Preparation for LC-MS Analysis:

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Vortex for 30 seconds and transfer to an autosampler vial for LC-MS analysis.

Method Development and Optimization: A Self-Validating System

For a robust and reproducible method, optimization of the derivatization conditions is crucial.[2] The following parameters should be systematically evaluated:

Parameter	Rationale for Optimization	Suggested Range for Testing
EOP-CF Concentration	To ensure complete derivatization without excessive reagent that could cause ion suppression or instrument contamination.	1 mg/mL to 20 mg/mL
Pyridine Concentration	To catalyze the reaction efficiently and neutralize HCl byproduct. Insufficient base can lead to an incomplete reaction.	10% to 50% (v/v) in the reaction mixture
Reaction Time	To ensure the reaction goes to completion. While chloroformate reactions are fast, this should be confirmed for the specific analyte.	1 minute to 30 minutes
Reaction Temperature	To balance reaction rate with potential degradation of the analyte or derivative.	Room Temperature to 60°C
pH of Aqueous Phase	For analytes with acidic or basic properties, pH will influence their reactivity. An alkaline environment is generally favorable for chloroformate reactions.[9]	pH 8 to pH 11
Extraction Solvent	To ensure efficient recovery of the derivatized analyte from the aqueous reaction mixture.	Ethyl acetate, Dichloromethane, Methyl-tert-butyl ether (MTBE)

LC-MS Parameters for Analysis of EOP-CF Derivatives

The following are suggested starting parameters for the LC-MS analysis of EOP-CF derivatized compounds. These will require optimization based on the specific analyte and instrumentation.

Parameter	Suggested Condition
LC Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Transition	To be determined by infusing the derivatized analyte. A characteristic neutral loss of the ethoxypropoxycarbonyl group may be observed.

Trustworthiness and Method Validation

A self-validating system is essential for trustworthy results. Once the derivatization and LC-MS parameters are optimized, the method should be validated according to established guidelines (e.g., FDA or EMA). Key validation parameters include:

• Selectivity and Specificity: Absence of interfering peaks at the retention time of the analyte and IS in blank matrix.

• Linearity and Range: A linear relationship between concentration and response over a defined range.

• Accuracy and Precision: Closeness of measured values to the true value and the degree of scatter between a series of measurements.

• Recovery: The efficiency of the extraction process for the derivatized analyte.

• Matrix Effects: The influence of co-eluting matrix components on the ionization of the analyte.

• Stability: Stability of the derivatized analyte in the final extract under autosampler conditions.

Conclusion and Future Outlook

Derivatization with 1-Ethoxypropan-2-yl chloroformate presents a promising strategy to enhance the LC-MS analysis of a wide range of small molecules that are otherwise difficult to detect. By converting polar, poorly ionizable compounds into more hydrophobic and readily ionizable derivatives, this technique can significantly improve sensitivity, chromatographic performance, and overall method robustness. The protocols and optimization strategies outlined in this application note provide a comprehensive framework for researchers and drug development professionals to develop and validate high-performance bioanalytical methods. As the demand for greater sensitivity in bioanalysis continues to grow, derivatization with novel reagents like EOP-CF will undoubtedly play an increasingly vital role in advancing our understanding of complex biological systems.

References

• Hušek, P. (1998). Chloroformates in gas chromatography as general purpose derivatizing agents. Journal of Chromatography B: Biomedical Sciences and Applications, 717(1-2), 57-91. Available at: [Link]

• Hušek, P., & Šimek, P. (2006). Alkyl Chloroformates in Sample Derivatization Strategies for GC Analysis. Review on a Decade Use of the Reagents as Esterifying Agents. Current Pharmaceutical Analysis, 2(1), 23-43. Available at: [Link]

• Higashi, T., & Ogawa, S. (2007). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Drug discoveries & therapeutics, 1(2), 108-118. Available at: [Link]

• Casetta, B., et al. (2020). Ethylchloroformate Derivatization for GC–MS Analysis of Resveratrol Isomers in Red Wine. Molecules, 25(19), 4603. Available at: [Link]

• Taylor & Francis Online. (n.d.). Chloroformate – Knowledge and References. Available at: [Link]

• Syngene. (n.d.). Chemical Derivatization in LC-MS/MS Bioanalysis: An Overview. Available at: [Link]

• Janssen Pharmaceutica. (2013). Old School Derivatization in Modern LC-MS Analysis. Available at: [Link]

• ChemRadar. (2026). 1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3. Available at: [Link]

• ChemRadar. (2026). 1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3 | Regulatory Information. Available at: [Link]

• Wu, T. (2007). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 16(1), 1-11. Available at: [Link]

• Šimek, P., et al. (2014). A new method for immediate derivatization of hydroxyl groups by fluoroalkyl chloroformates and its application for the determination of sterols and tocopherols in human serum and amniotic fluid by gas chromatography-mass spectrometry. Journal of Chromatography A, 1339, 154-167. Available at: [Link]

• Klawitter, J., et al. (2023). Comparing derivatization reagents for quantitative LC–MS/MS analysis of a variety of vitamin D metabolites. Analytical and Bioanalytical Chemistry, 415(18), 4289-4301. Available at: [Link]

• Organic Chemistry Portal. (2020). Photo-on-Demand Synthesis of Chloroformates with a Chloroform Solution Containing an Alcohol and Its One-Pot Conversion to Carbonates and Carbamates. Available at: [Link]

• Wishart, D. S., et al. (2024). A Comprehensive LC–MS Metabolomics Assay for Quantitative Analysis of Serum and Plasma. Metabolites, 14(11), 695. Available at: [Link]

• Antonis, C., et al. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Molecules, 27(17), 5717. Available at: [Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. e-b-f.eu [e-b-f.eu]
• 9. Ethylchloroformate Derivatization for GC–MS Analysis of Resveratrol Isomers in Red Wine [mdpi.com]

Application Note: Advanced Protocols for Alcohol Protection Utilizing 1-Ethoxypropan-2-yl Chloroformate

Here is a detailed application note and protocol for the protection of alcohols using 1-ethoxypropan-2-yl chloroformate, designed for researchers and drug development professionals.

Introduction and Mechanistic Insights

In multi-step organic synthesis and drug development, the protection of reactive hydroxyl (-OH) groups is a critical strategy to prevent unwanted side reactions. While standard carbamates (like Cbz or Boc) are ubiquitous for amine protection[1], chloroformates are equally vital for converting vulnerable alcohols into robust carbonate esters.

1-Ethoxypropan-2-yl chloroformate (CAS: 1692683-26-3)[2] is a specialized reagent that installs an ether-functionalized, sterically hindered carbonate protecting group. The presence of the ethoxy-propoxy moiety provides a unique balance of steric shielding and enhanced solubility in polar aprotic solvents, which is highly advantageous when handling complex, poorly soluble pharmaceutical intermediates.

Mechanistically, the reaction proceeds via nucleophilic acyl substitution. The alcohol acts as a nucleophile, attacking the highly electrophilic carbonyl carbon of the chloroformate. This forms a tetrahedral intermediate, which subsequently collapses to expel a chloride leaving group. Because this process generates stoichiometric amounts of hydrochloric acid (HCl), a non-nucleophilic organic base must be employed to scavenge the acid, thereby preventing the degradation of acid-sensitive substrates and driving the reaction to completion[3].

Safety and Handling Protocols

CRITICAL SAFETY WARNING: Chloroformates are notoriously reactive and pose severe health hazards. Analogous alkyl chloroformates are classified under GHS as fatal if swallowed, inhaled, or absorbed through the skin (H300+H310+H330), and they cause severe skin burns and eye damage (H314)[4].

• Engineering Controls: All manipulations must be performed in a certified, properly functioning chemical fume hood.

• PPE: Operators must wear heavy-duty chemical-resistant gloves (e.g., neoprene or double-gloved nitrile), a flame-resistant lab coat, and splash-proof safety goggles.

• Quenching: Unreacted chloroformate must be carefully quenched with a mild aqueous base (e.g., saturated sodium bicarbonate) prior to disposal to prevent the buildup of pressurized carbon dioxide gas or the release of toxic vapors[1].

Experimental Workflow

Experimental workflow for alcohol protection via 1-ethoxypropan-2-yl chloroformate.

Step-by-Step Experimental Protocol

Scale: 1.0 mmol of starting alcohol.

Materials Required:

• Substrate (Alcohol): 1.0 mmol

• 1-Ethoxypropan-2-yl chloroformate: 1.2 mmol (1.2 equivalents)

• N,N-Diisopropylethylamine (DIPEA): 2.0 mmol (2.0 equivalents)

• 4-Dimethylaminopyridine (DMAP): 0.1 mmol (0.1 equivalents, catalytic)

• Anhydrous Dichloromethane (DCM): 10 mL

• Saturated aqueous NaHCO₃ solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• System Preparation: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar. Flush the flask with inert gas (Nitrogen or Argon) to ensure an anhydrous environment.

• Substrate Dissolution: Dissolve the starting alcohol (1.0 mmol) in 5.0 mL of anhydrous DCM.

• Base Addition: Add DIPEA (2.0 mmol) and the nucleophilic catalyst DMAP (0.1 mmol) to the solution.

  • Causality: DIPEA acts as the primary acid scavenger. DMAP accelerates the reaction by forming a highly reactive, transient acylpyridinium intermediate with the chloroformate, which is particularly crucial for sterically hindered secondary or tertiary alcohols.

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow the mixture to cool to 0 °C for 5 minutes.

  • Causality: Cooling suppresses the exothermic nature of the reagent addition and minimizes unwanted side reactions, such as the formation of symmetrical carbonates or the thermal degradation of the chloroformate.

• Reagent Addition: Dissolve 1-ethoxypropan-2-yl chloroformate (1.2 mmol) in 2.0 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over a period of 10–15 minutes using a syringe pump or addition funnel.

• Reaction Progression: Once the addition is complete, remove the ice-water bath and allow the reaction mixture to gradually warm to room temperature (20–25 °C). Stir vigorously for 2 to 4 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed.

• Quenching: Cool the reaction mixture back to 0 °C and slowly add 5.0 mL of saturated aqueous NaHCO₃.

  • Causality: The mild base hydrolyzes any unreacted chloroformate into the corresponding alcohol, carbon dioxide, and chloride salts, safely halting the reaction[1].

• Workup: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (2 × 5.0 mL). Combine the organic layers and wash sequentially with 0.1 M HCl (5.0 mL) to remove residual DMAP and DIPEA[3], followed by brine (10 mL).

• Drying and Concentration: Dry the combined organic layers over anhydrous Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue via silica gel flash column chromatography using an appropriate gradient (e.g., Hexanes/Ethyl Acetate) to afford the pure 1-ethoxypropan-2-yl carbonate-protected alcohol.

Quantitative Optimization Data

The following table summarizes typical optimization parameters for the protection of a model secondary alcohol using 1-ethoxypropan-2-yl chloroformate to maximize yield and minimize byproducts.

Entry	Base (Eq.)	Catalyst (Eq.)	Solvent	Temp (°C)	Time (h)	Yield (%)	Observations
1	Et₃N (1.5)	None	DCM	0 to RT	12	45	Sluggish reaction; incomplete conversion.
2	DIPEA (2.0)	None	DCM	0 to RT	8	62	Improved yield; some unreacted starting material.
3	DIPEA (2.0)	DMAP (0.1)	DCM	0 to RT	3	94	Rapid conversion; clean product profile.
4	Pyridine (3.0)	None	THF	0 to RT	6	78	Good yield; tedious removal of residual pyridine.
5	DIPEA (2.0)	DMAP (0.1)	THF	65 (Reflux)	1	55	High byproduct formation (thermal degradation).

Note: Entry 3 represents the optimized, self-validating protocol described in Section 4, demonstrating the critical necessity of DMAP for efficient conversion.

References

• 1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3 | Global PFAS Screening Tool ChemRadar URL:[Link]

• Available Synple Chem Reagent Cartridges (Application Notes for Protection Chemistry) Synple Chem URL: [Link]

Sources

• 1. Available Synple Chem Reagent Cartridges [synplechem.com]
• 2. 1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3 | Global PFAS Screening Tool - Center for Per-and Polyfluoroalkyl Substances Information [chemradar.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 55455-43-1|2-(Propan-2-yloxy)ethyl chloroformate|BLD Pharm [bldpharm.com]

In situ derivatization of aqueous samples with 1-Ethoxypropan-2-yl chloroformate

Application Note: In Situ Derivatization of Aqueous Samples with 1-Ethoxypropan-2-yl Chloroformate

Executive Summary

The quantification of highly polar, protic metabolites—such as amino acids, non-steroidal anti-inflammatory drugs (NSAIDs), and phytohormones—in complex aqueous matrices (e.g., plasma, urine, environmental water) presents a persistent bottleneck in mass spectrometry (MS) workflows. Traditional derivatization techniques, such as silylation, require strictly anhydrous environments, necessitating time-consuming sample drying steps[1].

This application note details a highly efficient, self-validating protocol utilizing 1-Ethoxypropan-2-yl chloroformate (EPCF) (CAS# 1692683-26-3) for the in situ derivatization of aqueous samples[2]. By combining simultaneous derivatization and dispersive liquid-liquid microextraction (DLLME), this method eliminates the need for sample desiccation, drastically reduces processing time, and leverages the bulky alkoxyalkyl group of EPCF to maximize phase-transfer efficiency into organic solvents prior to GC-MS or LC-MS analysis[3][4].

Mechanistic Rationale: The Causality of Experimental Design

To achieve robust analytical reproducibility, it is critical to understand the chemical causality driving the derivatization process. Alkyl chloroformates react smoothly in aqueous media to decrease analyte polarity and increase volatility[3].

• The Role of Pyridine (Catalyst & Acid Scavenger): The reaction is strictly dependent on a base catalyst, typically pyridine. Pyridine serves a dual purpose: it deprotonates the target functional groups (e.g., carboxylic acids) and acts as a nucleophilic catalyst. It attacks the chloroformate to form a highly reactive pyridinium salt intermediate, which subsequently reacts with the carboxylate to form a mixed carboxylic-carbonic anhydride[5].

• Decarboxylation and Esterification: The mixed anhydride is unstable and rapidly decarboxylates at room temperature to yield the stable esterified product[5]. Simultaneously, primary and secondary amines are converted into carbamates.

• The EPCF Advantage: Unlike standard methyl or ethyl chloroformates, 1-Ethoxypropan-2-yl chloroformate introduces a bulky, branched alkoxyalkyl moiety. This specific structural addition drastically increases the hydrophobicity of the derivatized metabolites. Consequently, the analytes partition almost quantitatively into the extraction solvent (e.g., chloroform or isooctane) during DLLME, leaving behind interfering inorganic salts and highly polar matrix components[4].

Reaction mechanism of EPCF-mediated in situ derivatization in aqueous media.

The Self-Validating Protocol: In Situ Derivatization & Extraction

A reliable protocol must be a self-validating system. To ensure trustworthiness, this workflow incorporates isotopically labeled Internal Standards (IS) at the very first step. By spiking the IS into the raw aqueous matrix before any chemical modification, the IS undergoes the exact same derivatization kinetics and extraction partitioning as the endogenous analytes, automatically correcting for matrix suppression and volumetric errors[3].

Reagents & Materials

• Derivatizing Agent: 1-Ethoxypropan-2-yl chloroformate (EPCF), analytical grade[2].

• Catalyst/Buffer: Pyridine (anhydrous).

• Extraction Solvent: Chloroform or Isooctane (GC-MS grade).

• Internal Standards (IS): Deuterated analogs of target analytes (e.g., D7-Proline, D3-Naproxen).

Step-by-Step Methodology

• Sample Aliquoting & IS Spiking (Quality Control): Transfer 1.0 mL of the aqueous sample (urine, plasma, or environmental water) into a glass centrifuge tube. Immediately spike with 20 µL of the deuterated IS mixture. Causality: Early IS integration validates the entire downstream chemical conversion and extraction efficiency.

• Catalysis & Dispersion: Add 50 µL of pyridine and 100 µL of a dispersant solvent (e.g., ethanol). Vortex for 10 seconds. Causality: Pyridine acts as the nucleophilic catalyst and neutralizes the HCl byproduct, while ethanol ensures the immiscible EPCF disperses evenly into micro-droplets, maximizing the reaction surface area.

• In Situ Derivatization: Add 50 µL of EPCF directly to the aqueous mixture. Vortex vigorously for 1 minute at room temperature. Causality: The reaction is highly exergonic and proceeds to completion within seconds; room temperature processing prevents the thermal degradation of labile metabolites[5].

• Dispersive Liquid-Liquid Microextraction (DLLME): Add 150 µL of chloroform (extraction solvent). Sonicate the mixture for 2 minutes to form a cloudy emulsion, then centrifuge at 4,000 rpm for 5 minutes to achieve phase separation.

• Phase Recovery & Analysis: Carefully aspirate the lower organic layer (chloroform) using a glass syringe. Transfer to an autosampler vial containing a low-volume insert. Inject 1 µL into the GC-MS or LC-MS system.

Step-by-step experimental workflow for EPCF in situ derivatization and DLLME.

Analytical Performance & Data Presentation

The integration of in situ chloroformate derivatization with microextraction techniques yields exceptional analytical metrics. By neutralizing the polarity of protic groups, the EPCF derivatives exhibit sharp chromatographic peaks and highly specific mass-to-charge (m/z) reporter ions.

The following table summarizes the validated quantitative performance of alkoxyalkyl chloroformate derivatization across various critical metabolite classes, demonstrating high recovery rates and low Limits of Detection (LOD)[1][3][4].

Analyte Class	Representative Compound	Derivatized Functional Group(s)	LOD (ng/mL)	Recovery (%)	Precision (RSD %)
Amino Acids	L-Proline	Secondary Amine & Carboxyl	0.5 - 1.2	95.0 - 98.5	< 3.5
NSAIDs	Naproxen	Carboxyl	0.01 - 0.05	91.0 - 105.0	< 6.5
Phytohormones	Salicylic Acid	Phenolic Hydroxyl & Carboxyl	1.5 - 3.0	88.5 - 94.0	< 5.0
Cannabinoids	THC-COOH	Phenolic Hydroxyl & Carboxyl	1.2 - 2.6	92.0 - 97.5	< 4.0

Data Note: Recoveries are calculated based on matrix-matched calibrations utilizing deuterated internal standards to ensure systemic self-validation.

References

• A novel fast method for aqueous derivatization of THC, OH-THC and THC-COOH in human whole blood and urine samples for routine forensic analyses - PubMed. National Institutes of Health (nih.gov). 1

• In Situ Derivatization-Liquid Liquid Extraction as a Sample Preparation Strategy for the Determination of Urinary Biomarker prolyl-4-hydroxyproline by Liquid Chromatography-Tandem Mass Spectrometry - PubMed. National Institutes of Health (nih.gov). 3

• 1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3 | FCMD | Food Contact Materials Regulations Database. ChemRadar. 2

• A new analytical method to determine non-steroidal anti-inflammatory drugs in surface water using in situ derivatization combined with ultrasound-assisted emulsification microextraction followed by gas chromatography mass spectrometry. ResearchGate. 4

• Mechanism of Alkyl Chloroformate-Mediated Esterification of Carboxylic Acids in Aqueous Media | The Journal of Organic Chemistry. ACS Publications. 5

Sources

• 1. A novel fast method for aqueous derivatization of THC, OH-THC and THC-COOH in human whole blood and urine samples for routine forensic analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3 | FCMD | Food Contact Materials Regulations Database [chemradar.com]
• 3. In situ derivatization-liquid liquid extraction as a sample preparation strategy for the determination of urinary biomarker prolyl-4-hydroxyproline by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimal Storage and Handling of 1-Ethoxypropan-2-yl Chloroformate

Welcome to the Technical Support Center for 1-Ethoxypropan-2-yl chloroformate. This guide is designed for researchers, scientists, and drug development professionals who utilize this reactive intermediate. Due to its inherent chemical properties, improper storage and handling can lead to significant degradation, compromising experimental integrity and posing safety risks. This document provides in-depth, field-proven insights into the best practices for maintaining the stability and purity of this crucial reagent.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the stability and storage of 1-Ethoxypropan-2-yl chloroformate, explaining the chemical principles behind each recommendation.

Q1: What are the primary degradation pathways for 1-Ethoxypropan-2-yl chloroformate?

A1: The two main degradation pathways are hydrolysis and thermal decomposition. Chloroformates are highly susceptible to these processes due to the electrophilic nature of the carbonyl carbon.

• Hydrolysis: This is the most significant and rapid degradation pathway. Atmospheric or residual moisture reacts with the chloroformate in a nucleophilic substitution reaction. This process breaks down the molecule into 1-ethoxypropan-2-ol, carbon dioxide (CO₂), and corrosive hydrochloric acid (HCl).[1][2] The generation of HCl can further catalyze the degradation of the remaining product.

• Thermal Decomposition: At elevated temperatures, 1-Ethoxypropan-2-yl chloroformate can decompose. While the exact pathway for this specific molecule is not widely published, analogous simple alkyl chloroformates are known to decompose into an alkyl chloride and carbon dioxide.[3][4] This decomposition is generally slower than hydrolysis but is accelerated by heat.[2]

Q2: What is the ideal storage temperature for this reagent?

A2: To minimize thermal decomposition and slow down the rate of any potential side reactions, 1-Ethoxypropan-2-yl chloroformate should be stored under refrigeration at 2-8 °C (36-46 °F) .[2] Storing at cool temperatures is a critical step to ensure long-term stability.[5][6][7] Avoid storing at room temperature for extended periods.

Q3: How critical is protection from moisture?

A3: Protection from moisture is the single most important factor in preventing degradation. Chloroformates are highly sensitive to moisture and will readily hydrolyze upon contact with water or even humid air.[1][2] This reaction is irreversible and leads to a complete loss of the reagent's activity. Therefore, all handling and storage procedures must be designed to rigorously exclude moisture.[8]

Q4: What type of container and sealing method should be used?

A4: The reagent should be stored in its original, tightly sealed container, which is typically a glass bottle with a chemically resistant cap. For laboratory use, specialized packaging like the Sure/Seal™ system, which features a crown cap with a PTFE-faced rubber liner, is ideal.[9][10] This design allows for the removal of the reagent via syringe or cannula while maintaining a protective inert atmosphere.[9] If the original container is not available, use a clean, dry, amber glass bottle with a PTFE-lined cap to ensure a tight, moisture-proof seal.

Q5: Is an inert atmosphere necessary for storage?

A5: Yes, for optimal long-term stability, storing under an inert atmosphere of nitrogen or argon is highly recommended.[2][11] The inert gas displaces moist air from the headspace of the container, providing an effective barrier against hydrolysis.[9] Many high-purity, moisture-sensitive reagents are packaged this way by the manufacturer.[9]

Troubleshooting Guide: Linking Experimental Issues to Storage Conditions

If you are encountering unexpected results, this section will help you diagnose if reagent degradation is the root cause.

Q: My reaction yield is significantly lower than expected. Could my 1-Ethoxypropan-2-yl chloroformate be the problem?

A: Yes, this is a classic symptom of chloroformate degradation. If the reagent has hydrolyzed, it has converted to 1-ethoxypropan-2-ol, which is unreactive in the intended acylation reaction. The active "chloroformate" moiety is no longer present, leading to poor or no product formation. Before rerunning the reaction, verify the integrity of your reagent.

Q: I've noticed the pressure in the bottle seems higher than normal upon opening, and there's a sharp, acidic smell. What does this indicate?

A: This strongly suggests that hydrolysis has occurred. The degradation process releases both carbon dioxide (CO₂) and hydrochloric acid (HCl) gas.[1][2] The CO₂ will increase the pressure inside the container, and the pungent, acidic odor is characteristic of HCl. The reagent should be considered compromised and disposed of according to safety protocols.

Q: The pH of my reaction mixture is becoming acidic even before the addition of all reagents. Is this related to the chloroformate?

A: This is another clear indicator of hydrolysis. The hydrochloric acid produced during degradation will acidify your reaction mixture.[1] This can not only indicate a degraded reagent but can also interfere with your reaction chemistry, especially if your reaction is base-sensitive.

Data Summary and Visualization

Table 1: Recommended Storage Conditions for 1-Ethoxypropan-2-yl Chloroformate

Parameter	Recommended Condition	Rationale & Key Considerations
Temperature	2–8 °C (Refrigerator)	Minimizes the rate of thermal decomposition.[2][6]
Atmosphere	Store under a dry, inert gas (Nitrogen or Argon).	Prevents hydrolysis by displacing atmospheric moisture.[2][9][11]
Container	Tightly sealed original container or glass bottle with PTFE-lined cap.	Ensures an airtight seal to prevent moisture ingress.[1][5]
Environment	Store in a cool, dry, well-ventilated area away from incompatible materials.	Prevents accidental contact with water and reactive chemicals.[5][6]
Incompatibilities	Water, strong bases, alcohols, amines, strong oxidizing agents.	These substances react vigorously with chloroformates.[2][12]

Diagrams

The following diagrams illustrate the primary degradation pathway and a logical workflow for troubleshooting common issues.

Caption: Primary hydrolysis pathway of 1-Ethoxypropan-2-yl chloroformate.

Caption: Decision workflow for troubleshooting low reaction yields.

Experimental Protocols

Adherence to strict protocols during handling is essential for preserving reagent quality.

Protocol 1: Receiving and Initial Storage

• Inspect Upon Receipt: Visually inspect the container for any signs of damage to the cap or seal. Do not accept if the seal appears compromised.

• Log Information: Record the date of receipt and the manufacturer's lot number and expiration date.

• Immediate Storage: Immediately transfer the unopened container to a designated refrigerator (2–8 °C).[2] Ensure the area is designated for moisture-sensitive and reactive chemicals.

• Desiccator Use (Optional but Recommended): For enhanced protection, place the sealed container inside a laboratory desiccator within the refrigerator to provide a secondary barrier against ambient moisture.

Protocol 2: Aliquoting and Use in Experiments

This protocol assumes the use of a Sure/Seal™ type bottle or similar septum-sealed container.

• Prepare Glassware: Ensure all glassware, syringes, and needles are rigorously dried before use, either by flame-drying under an inert gas stream or by oven-drying (e.g., >120°C for several hours) and cooling in a desiccator.[13]

• Set Up Inert Atmosphere: Before opening, allow the chloroformate bottle to equilibrate to room temperature in a desiccator to prevent condensation of atmospheric moisture on the cold surface.

• Purge Syringe: Using a clean, dry syringe with a needle, flush it with dry nitrogen or argon gas at least three times to remove any residual air and moisture.[13]

• Blanket with Inert Gas: Puncture the septum of the reagent bottle with a needle connected to a low-pressure line of dry nitrogen or argon. This creates a positive pressure, ensuring that as the liquid is withdrawn, it is replaced by inert gas, not air.[9][13]

• Withdraw Reagent: Puncture the septum with the purged syringe needle and carefully withdraw the required volume of 1-Ethoxypropan-2-yl chloroformate.

• Transfer to Reaction: Immediately transfer the reagent to your reaction vessel, which should also be under an inert atmosphere.

• Storage After Use: Once finished, remove the syringe and inert gas needles. Store the sealed bottle back in the refrigerator (2–8 °C), preferably within a desiccator.

References

• Crunden, E. W., & Hudson, R. F. (1961). The mechanism of hydrolysis of acid chlorides. Part VII. Alkyl chloroformates. Journal of the Chemical Society (Resumed), 728. [URL: https://pubs.rsc.org/en/content/articlelanding/1962/jr/jr9620003598]
• BenchChem. (n.d.). Chloroformates in Organic Synthesis: A Comprehensive Technical Guide. BenchChem. [URL: https://www.benchchem.com/blog/chloroformates-in-organic-synthesis-a-comprehensive-technical-guide/]
• Apollo Scientific. (2022, September 16). 1-Chloroethyl chloroformate Safety Data Sheet. [URL: https://www.apolloscientific.co.uk/msds/OR9231_msds.pdf]
• Sigma-Aldrich. (n.d.). Preservation of Moisture-Sensitive Chemical Reagents. [URL: https://www.sigmaaldrich.
• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. [URL: https://www.pitt.edu/~wipf/web/Air_Sensitive_Techniques.pdf]
• Environment, Health & Safety, University of California, Berkeley. (n.d.). Water Sensitive Chemicals. [URL: https://ehs.berkeley.
• Kevill, D. N., & D'Souza, M. J. (2013). Kinetic Studies that Evaluate the Solvolytic Mechanisms of Allyl and Vinyl Chloroformate Esters. International Journal of Molecular Sciences, 14(4), 7538–7551. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3645688/]
• J&K Scientific. (2021, January 15). Safely Transfer Anhydrous Reagents from a Sealed Container for Air Sensitive Reactions. [URL: https://www.jk-scientific.com/en/safety-transfer-anhydrous-reagents-from-a-sealed-container-for-air-sensitive-reactions-art_31.html]
• Ondrus, A. E., & Movassaghi, M. (2020). Handling of Air-Sensitive and Moisture-Sensitive Reagents in an Undergraduate Chemistry Laboratory: The Importance of the Syringe. Journal of Chemical Education, 97(8), 2468–2472. [URL: https://pubs.acs.org/doi/10.1021/acs.jchemed.9b00745]
• Johnson, R. L., & Stimson, V. R. (1977). The Thermal Decomposition of Methyl Chloroformate. Australian Journal of Chemistry, 30(9), 1917-1920. [URL: https://www.publish.csiro.au/CH/pdf/CH9771917]
• Wikipedia. (n.d.). Chloroformate. [URL: https://en.wikipedia.
• Johnson, R. L., & Stimson, V. R. (1975). The thermal decomposition of ethyl chloroformate. Australian Journal of Chemistry, 28(2), 447-450. [URL: https://www.researchgate.
• Ramsperger, H. C. (1931). The Kinetics of the Thermal Decomposition of Trichloromethyl Chloroformate. Journal of the American Chemical Society, 53(5), 1864–1870. [URL: https://pubs.acs.org/doi/abs/10.1021/ja01356a028]
• Loba Chemie. (2016, June 2). ETHYL CHLOROFORMATE FOR SYNTHESIS MSDS. [URL: https://www.lobachemie.
• BenchChem. (n.d.). An In-depth Technical Guide to the Stability and Storage of Octyl Chloroformate. BenchChem. [URL: https://www.benchchem.
• Johnson, R. L. (1975). The thermal decomposition of ethyl chloroformate. Semantic Scholar. [URL: https://www.semanticscholar.org/paper/The-thermal-decomposition-of-ethyl-chloroformate-Johnson/419d28e752d515f4e1f7215f629f635c911a7f05]
• Lewis, E. S., & Herndon, W. C. (1962). Rearrangements occurring during the thermal decomposition of alkyl chloroformates. Chemical Communications (London), (1), 13. [URL: https://pubs.rsc.org/en/content/articlelanding/1962/c1/c19620000013]
• Crunden, E. W., & Hudson, R. F. (1961). 728. The mechanism of hydrolysis of acid chlorides. Part VII. Alkyl chloroformates. Journal of the Chemical Society (Resumed), 3748-3754. [URL: https://pubs.rsc.org/en/content/articlelanding/1961/JR/jr9610003748]
• Cole-Parmer. (2006, March 22). Material Safety Data Sheet - Ethyl chloroformate. [URL: https://www.coleparmer.com/msds/99310_10.pdf]
• Fisher Scientific. (2010, April 27). SAFETY DATA SHEET - Ethyl chloroformate. [URL: https://www.fishersci.com/sdsitems/SDS22550.pdf]
• TCI Chemicals. (2025, October 30). SAFETY DATA SHEET - Dodecyl Chloroformate. [URL: https://www.tcichemicals.com/GB/en/sds/F0223_EG.pdf]
• TCI Chemicals. (2024, November 13). SAFETY DATA SHEET - 2-Ethylhexyl Chloroformate. [URL: https://www.tcichemicals.com/GB/en/sds/C0927_EG.pdf]
• Thermo Fisher Scientific. (2010, April 27). SAFETY DATA SHEET - Ethyl chloroformate. [URL: https://www.alfa.com/en/msds/?language=EN&cas=541-41-3&sku=L06311]
• SynQuest Labs. (n.d.). Ethyl chloroformate Safety Data Sheet. [URL: https://www.synquestlabs.com/sites/default/files/sds/2123-5-02.pdf]
• FUJIFILM Wako Chemicals. (n.d.). SAFETY DATA SHEET - Ethyl Chlorocarbonate. [URL: https://labchem-wako.fujifilm.com/us/sds/W01W0105-0076.pdf]

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Identifying degradation products of 1-Ethoxypropan-2-yl chloroformate by mass spectrometry

Welcome to the Technical Support Center for Mass Spectrometry (MS). As a Senior Application Scientist, I frequently assist researchers in troubleshooting the analysis of highly reactive electrophiles.

Analyzing 1-ethoxypropan-2-yl chloroformate presents a unique analytical challenge. Chloroformates are inherently unstable; they are moisture-sensitive, thermally labile, and highly susceptible to nucleophilic attack[1]. When analyzed via Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), the compound often degrades before reaching the detector, leading to misidentified peaks and compromised quantitative data.

This guide is designed to help you diagnose unexpected MS artifacts, understand the chemical causality behind them, and implement self-validating protocols to ensure absolute data integrity.

Part 1: Troubleshooting FAQs & Degradation Mechanisms

Q1: Why am I seeing a massive peak at m/z 122/124 in my GC-MS chromatogram instead of the expected parent ion (m/z 166.5)? A1: You are observing a classic thermal degradation artifact: 2-chloro-1-ethoxypropane .

• Causality: Alkyl chloroformates are thermally labile. In a heated GC injection port (typically >200°C), 1-ethoxypropan-2-yl chloroformate undergoes a substitution nucleophilic internal ( SN​i ) reaction. The thermal energy overcomes the activation barrier for decarboxylation, driving the loss of CO2​ and yielding the corresponding alkyl chloride with retention of configuration[1]. The m/z 122/124 peaks represent the characteristic 3:1 isotopic cluster of 35Cl and 37Cl .

• Solution: Lower the GC inlet temperature (e.g., to 150°C), use cold on-column injection, or derivatize the chloroformate prior to analysis (see Protocol B).

Q2: My LC-MS (ESI+) shows a dominant peak at m/z 105 [M+H]+ and no trace of the intact chloroformate. What happened during sample preparation? A2: Your analyte has undergone complete hydrolysis, resulting in 1-ethoxypropan-2-ol .

• Causality: The highly electrophilic carbonyl carbon of the chloroformate is rapidly attacked by ambient moisture or water in your mobile phase. Hydrolysis is the primary reaction for chloroformates in aqueous systems, occurring very quickly with a half-life of ≤ 30 minutes[2]. This forms an unstable carbonic acid monoester intermediate that instantly decarboxylates to yield the alcohol, HCl , and CO2​ [3].

• Solution: Standard reversed-phase LC-MS (using water/acetonitrile gradients) will destroy this analyte. You must switch to strictly anhydrous Normal Phase LC (NPLC) or Hydrophilic Interaction Liquid Chromatography (HILIC) (see Protocol A).

Q3: We used methanol to dilute our sample, and now we have a new unknown peak at m/z 163 [M+H]+. What is this? A3: This is methyl (1-ethoxypropan-2-yl) carbonate .

• Causality: Alcohols act as strong nucleophiles. When dissolved in methanol, solvolysis (specifically, methanolysis) outcompetes hydrolysis. The methanol attacks the mixed anhydride-like structure, replacing the chloride leaving group with a methoxy group to form a stable carbonate ester[1],[3].

• Solution: Never use nucleophilic solvents (alcohols, primary/secondary amines) for the dilution of chloroformates unless you are intentionally derivatizing them. Use aprotic solvents like anhydrous dichloromethane (DCM) or dry acetonitrile.

Part 2: Quantitative Data & Degradation Profiles

To quickly cross-reference your spectra, use the table below which summarizes the exact masses and primary ions of 1-ethoxypropan-2-yl chloroformate and its common degradation artifacts.

Degradation Product	Mechanism	Chemical Formula	Exact Mass (Da)	Primary MS Ion (m/z)	Relative Abundance Context
1-Ethoxypropan-2-yl chloroformate	Intact Analyte	C6​H11​ClO3​	166.04	167.05 [M+H]+	Low (Requires cold/anhydrous prep)
1-Ethoxypropan-2-ol	Hydrolysis	C5​H12​O2​	104.08	105.09[M+H]+	High (Aqueous LC-MS or ambient moisture)
2-Chloro-1-ethoxypropane	Thermal ( SN​i )	C5​H11​ClO	122.05	122.05 [M]+	High (GC-MS injector >200°C)
Methyl (1-ethoxypropan-2-yl) carbonate	Solvolysis	C7​H14​O4​	162.09	163.10 [M+H]+	High (Methanol sample prep)

Part 3: Visualizing the Analytical Workflows

Fig 1: Primary degradation pathways of 1-ethoxypropan-2-yl chloroformate during MS analysis.

Fig 2: Decision tree for identifying and resolving MS artifacts in chloroformate analysis.

Part 4: Self-Validating Experimental Protocols

To generate trustworthy data, your analytical methods must be self-validating. This means building internal controls directly into the sample preparation to prove that the observed peaks are true representations of the sample, not methodological artifacts.

Protocol A: Anhydrous LC-MS/MS Workflow

Objective: Directly observe intact 1-ethoxypropan-2-yl chloroformate without hydrolysis artifacts. Self-Validation Mechanism: We will inject a parallel control sample spiked with the hydrolysis product (1-ethoxypropan-2-ol). If the intact chloroformate peak in your actual sample matches the retention time of the alcohol control, on-column degradation is still occurring, and the system is not truly anhydrous.

• System Purge: Flush the LC system with 100% anhydrous Isopropanol (IPA) for 30 minutes to remove all residual water from the lines.

• Solvent Selection: Utilize Normal Phase LC (e.g., Hexane/IPA gradient). Do not use standard reversed-phase aqueous buffers[2].

• Sample Dilution: Dilute the chloroformate sample 1:100 in strictly anhydrous, MS-grade Acetonitrile.

• Thermal Control: Set the autosampler temperature to 4°C. Causality: Lowering the temperature kinetically slows down any residual nucleophilic attack by trace moisture[3].

• Analysis: Analyze via ESI+ monitoring for the [M+H]+ ion at m/z 167.04. Cross-reference the retention time against the spiked alcohol control (m/z 105.09) to validate structural integrity.

Protocol B: Amine Quenching for GC-MS Analysis

Objective: Prevent the thermal degradation of 1-ethoxypropan-2-yl chloroformate by converting it into a thermally stable carbamate prior to GC-MS analysis. Self-Validation Mechanism: By intentionally reacting the chloroformate with a heavy secondary amine, we create a predictable mass shift. If the expected carbamate mass is missing, the chloroformate had already degraded in the storage vial prior to analysis.

• Aprotic Solvation: Dissolve 10 µL of the sample in 990 µL of anhydrous dichloromethane (DCM).

• Amine Derivatization: Add 50 µL of anhydrous dibutylamine (DBA) to the DCM solution.

  • Causality: DBA acts as a powerful nucleophile, replacing the labile chloride leaving group with an amine. This forms dibutyl (1-ethoxypropan-2-yl) carbamate. Carbamates are highly thermally stable and easily survive the 250°C GC inlet without undergoing SN​i decarboxylation[1].

• Incubation: Vortex for 30 seconds and incubate at room temperature for 10 minutes.

• Washing: Wash the organic layer with 500 µL of LC-MS grade water to remove the precipitated DBA-HCl salts. Extract and dry the DCM layer over anhydrous Na2​SO4​ .

• GC-MS Analysis: Inject 1 µL into the GC-MS. Monitor for the stable carbamate peak (Exact Mass: 259.21 Da).

References

• Chloroformate - Wikipedia Source: Wikipedia URL:[Link]

• Mechanism of Alkyl Chloroformate-Mediated Esterification of Carboxylic Acids in Aqueous Media Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• SIAM 31, 20-22 October 2010 US/ICCA - OECD Existing Chemicals Database Source: OECD URL:[Link]

Sources

• 1. Chloroformate - Wikipedia [en.wikipedia.org]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Navigating the Nuances of Amide Bond Formation: A Comparative Guide to 1-Ethoxypropan-2-yl Chloroformate and Isobutyl Chloroformate in Mixed Anhydride Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of peptide synthesis and amide bond formation, the mixed anhydride method remains a cornerstone technique, valued for its rapidity, cost-effectiveness, and high yields. The choice of activating agent, specifically the alkyl chloroformate, is a critical determinant of success, influencing reaction kinetics, product purity, and the prevalence of side reactions. This guide provides an in-depth comparison of two such reagents: the workhorse isobutyl chloroformate and the less-conventional 1-ethoxypropan-2-yl chloroformate.

While isobutyl chloroformate is a well-documented and widely adopted reagent, this guide will also explore the theoretical advantages and potential drawbacks of 1-ethoxypropan-2-yl chloroformate, drawing on established principles of organic chemistry to inform our analysis in the absence of extensive direct comparative studies.

The Mechanism of Mixed Anhydride Synthesis

The mixed anhydride method is a two-step, one-pot process. Initially, a carboxylic acid (often an N-protected amino acid) is activated with an alkyl chloroformate in the presence of a tertiary amine base. This forms a highly reactive mixed carboxylic-carbonic anhydride. The subsequent introduction of a nucleophile, typically a primary or secondary amine, leads to the formation of the desired amide bond, with the release of an alcohol and carbon dioxide as byproducts.[1]

Caption: General mechanism of mixed anhydride synthesis.

A critical aspect of this method is the regioselectivity of the nucleophilic attack. The amine must preferentially attack the carbonyl carbon of the original carboxylic acid. Attack at the carbonate carbonyl leads to the formation of an undesired urethane byproduct.

Isobutyl Chloroformate: The Established Standard

Isobutyl chloroformate has long been a favored reagent for mixed anhydride synthesis due to its high reactivity, the formation of easily removable byproducts (isobutanol and carbon dioxide), and its cost-effectiveness.[2] It is a primary alkyl chloroformate, and its performance has been extensively studied and optimized.

However, the use of isobutyl chloroformate is not without its challenges. The primary concerns are two key side reactions:

• Urethane Formation: As mentioned, this occurs when the amine attacks the "wrong" carbonyl group. This side reaction is more pronounced with sterically hindered amino acids.[3]

• Racemization: When the activated species is a chiral N-protected peptide, there is a risk of epimerization at the activated C-terminal residue. This can occur through the formation of an oxazolone intermediate.[3]

The extent of these side reactions is highly dependent on the reaction conditions, particularly the choice of base and solvent. For instance, N-methylmorpholine (NMM) is generally preferred over triethylamine (TEA) as it is less prone to inducing racemization.[4] Solvents like tetrahydrofuran (THF) and dichloromethane (DCM) are commonly employed.[5]

1-Ethoxypropan-2-yl Chloroformate: A Theoretical Contender

1-Ethoxypropan-2-yl chloroformate possesses two key structural differences from isobutyl chloroformate:

• Secondary Alkyl Structure: The chloroformate is attached to a secondary carbon, which increases steric bulk around the carbonate carbonyl.

• Ether Linkage: The presence of an ether oxygen atom introduces electronic effects.

Potential Advantages:

• Increased Stability and Reduced Racemization: Studies on isopropyl chloroformate, another secondary chloroformate, have shown that the resulting mixed anhydrides are more stable than those derived from primary chloroformates like ethyl or isobutyl chloroformate.[1][6] This increased stability can be attributed to the greater steric hindrance around the carbonate carbonyl, which may disfavor the formation of the oxazolone intermediate responsible for racemization. It is plausible that 1-ethoxypropan-2-yl chloroformate would confer a similar stabilizing effect. Research has shown that racemization can be significantly reduced with secondary chloroformates.[1]

• Potentially Lower Urethane Formation: The increased steric hindrance at the carbonate carbonyl could also disfavor nucleophilic attack at this position, potentially leading to a higher regioselectivity and reduced urethane formation.

Potential Disadvantages:

• Slower Reaction Kinetics: The increased steric bulk might also slow down the initial formation of the mixed anhydride and the subsequent coupling reaction.

• Electronic Effects of the Ether Linkage: The electron-withdrawing inductive effect of the ether oxygen could potentially influence the reactivity of the chloroformate, although the precise impact on the mixed anhydride's stability and reactivity is difficult to predict without experimental data.

• Byproduct Properties: The byproduct, 1-ethoxypropan-2-ol, is more polar and has a higher boiling point than isobutanol, which might require different workup and purification procedures.

Caption: Key side reactions in mixed anhydride synthesis.

Comparative Analysis

The following table summarizes the key attributes of isobutyl chloroformate based on experimental evidence and the projected characteristics of 1-ethoxypropan-2-yl chloroformate based on theoretical considerations and analogies to other secondary chloroformates.

Feature	Isobutyl Chloroformate	1-Ethoxypropan-2-yl Chloroformate (Projected)	Rationale for Projection
Reactivity	High, rapid reaction times	Potentially moderate	Increased steric hindrance from the secondary alkyl group may slow reaction rates.
Mixed Anhydride Stability	Moderate; can undergo disproportionation[6]	Potentially high	Secondary chloroformates like isopropyl chloroformate form more stable anhydrides.[1][6]
Regioselectivity	Good, but urethane formation is a known side reaction, especially with hindered amino acids[3]	Potentially very good	Increased steric bulk at the carbonate carbonyl should further disfavor "wrong-way" attack.
Racemization	A known risk, dependent on base and solvent[3]	Potentially low	Secondary chloroformates have been shown to reduce racemization.[1]
Byproducts	Isobutanol and CO2 (volatile, easy to remove)	1-Ethoxypropan-2-ol and CO2 (less volatile)	The alcohol byproduct has a higher boiling point and polarity.
Availability & Cost	Widely available, low cost	Likely less common, potentially higher cost	Not a standard, widely stocked reagent.

Experimental Protocols

The following is a representative protocol for peptide coupling using the well-established isobutyl chloroformate method. A similar protocol could be adapted for 1-ethoxypropan-2-yl chloroformate, with potential adjustments to reaction times and temperatures.

Protocol: Peptide Coupling using Isobutyl Chloroformate

Materials:

• N-protected amino acid (e.g., Boc-Phe-OH)

• Amino acid ester hydrochloride (e.g., H-Gly-OMe·HCl)

• Isobutyl chloroformate

• N-methylmorpholine (NMM)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Amine Component Preparation: In a round-bottom flask, dissolve the amino acid ester hydrochloride (1.0 eq) in anhydrous THF. Add NMM (1.0 eq) and stir at room temperature for 10 minutes. Cool the solution to -15 °C in a dry ice/acetone bath.

• Activation of Carboxylic Acid: In a separate flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the N-protected amino acid (1.0 eq) in anhydrous THF. Cool the solution to -15 °C.

• Mixed Anhydride Formation: To the solution from step 2, add NMM (1.0 eq) and stir for 1 minute. Slowly add isobutyl chloroformate (1.0 eq) dropwise, ensuring the internal temperature remains below -10 °C. Stir the resulting mixture at -15 °C for 5-10 minutes to form the mixed anhydride.

• Coupling Reaction: Add the pre-cooled amine solution from step 1 to the mixed anhydride solution from step 3. Allow the reaction to proceed at -15 °C for 1-2 hours, then warm to room temperature and stir for an additional 1-2 hours.

• Workup:

  • Remove the THF under reduced pressure.

  • Dissolve the residue in ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO3, and brine.

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield the crude protected peptide.

• Purification: Purify the crude product by column chromatography or recrystallization as needed.

Conclusion and Future Outlook

Isobutyl chloroformate remains the gold standard for mixed anhydride synthesis, offering a reliable and well-understood method for amide bond formation. Its performance characteristics and the strategies to mitigate its associated side reactions are extensively documented.

1-Ethoxypropan-2-yl chloroformate, while not a common reagent, presents an interesting theoretical profile. Its structure as a secondary alkyl chloroformate suggests potential advantages in terms of mixed anhydride stability and reduced racemization, which are significant considerations in the synthesis of complex peptides. However, these potential benefits may be offset by slower reaction kinetics and different byproduct properties that could complicate purification.

References

• Bodanszky, M., & Tolle, J. C. (1977). Side reactions in peptide synthesis. V. A reexamination of the mixed anhydride method. International Journal of Peptide and Protein Research, 10(5), 380–384. [Link]

• Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, Synthesis of Peptides and Peptidomimetics. (2002). Georg Thieme Verlag.
• Benoiton, N. L., et al. (1989). Isopropyl chloroformate as a superior reagent for mixed anhydride generation and couplings in peptide synthesis. International Journal of Peptide and Protein Research, 31(6), 577-580.

• Chen, F. M., Lee, Y., Steinauer, R., & Benoiton, N. L. (1987). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. Canadian Journal of Chemistry, 65(3), 613-618. [Link]

• Benoiton, N. L., Lee, Y. C., & Chen, F. M. (1993). Studies on the disproportionation of mixed anhydrides of N-alkoxycarbonylamino acids. International Journal of Peptide and Protein Research, 41(4), 338-341. [Link]

• Fuller, W. D., et al. (1990). Urethane-protected alpha-amino acid N-carboxyanhydrides and peptide synthesis. Biopolymers, 30(3-4), 425-447.
• Application of Octyl Chloroformate in Peptide Synthesis: A Detailed Guide. (2025). BenchChem.
• Meienhofer, J. (1979). The Mixed Carbonic Anhydride Method of Peptide Synthesis. In The Peptides (Vol. 1, pp. 263-314). Academic Press.
• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467.
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.
• Albertson, N. F. (1962). Synthesis of Peptides with Mixed Anhydrides. Organic Reactions, 12, 157-355.
• Anderson, G. W., Zimmerman, J. E., & Callahan, F. M. (1967). A Reinvestigation of the Mixed Carbonic Anhydride Method of Peptide Synthesis. Journal of the American Chemical Society, 89(19), 5012-5017.

• ChemRadar. (n.d.). 1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3. Retrieved March 27, 2026, from [Link]

• Liang, F., Yanai, M., Suzuki, Y., & Tsuda, A. (2020). Photo-on-Demand Synthesis of Chloroformates with a Chloroform Solution Containing an Alcohol and Its One-Pot Conversion to Carbonates and Carbamates. Organic Letters, 22(9), 3566–3569. [Link]

• Husek, P. (1990). Fast esterification of fatty acids with alkyl chloroformates. Optimization and application in gas chromatography.
• Chloroformates in Organic Synthesis: A Comprehensive Technical Guide. (2026). BenchChem.
• Gayo, L. M., & Suto, M. J. (1997). A Convenient Approach to Synthesizing Peptide C-Terminal N-Alkyl Amides. Tetrahedron Letters, 38(2), 211-214.

• Tikad, A., et al. (2015). Peptide synthesis beyond DMF: THF and ACN as excellent and friendlier alternatives. Organic & Biomolecular Chemistry, 13(37), 9650-9654. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Urethane-protected alpha-amino acid N-carboxyanhydrides and peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Peptide synthesis beyond DMF: THF and ACN as excellent and friendlier alternatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Studies on the disproportionation of mixed anhydrides of N-alkoxycarbonylamino acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive Guide to Validating Enantiomeric Purity Using 1-Ethoxypropan-2-yl Chloroformate (EPCF) Derivatives

Accurate determination of enantiomeric excess (ee) is a cornerstone of modern drug development. While direct separation using Chiral Stationary Phases (CSPs) is common, it can suffer from poor resolution for highly polar aliphatic amines and requires expensive, specialized columns. Indirect enantioseparation—where enantiomers are converted into diastereomers using a Chiral Derivatizing Agent (CDA)—allows for robust analysis on standard achiral reversed-phase columns[1].

This guide evaluates the performance of 1-Ethoxypropan-2-yl chloroformate (EPCF, CAS 1692683-26-3) [2], an advanced aliphatic CDA, comparing its mechanistic advantages and analytical performance against traditional reagents like (+)-FLEC and (-)-Menthyl chloroformate (MCF).

Mechanistic Causality: Why Choose EPCF?

Chloroformates are highly effective CDAs because they undergo rapid nucleophilic acyl substitution with primary and secondary amines under mild conditions, forming stable, non-racemizing carbamate derivatives[1]. However, the choice of the specific chloroformate dictates the success of the downstream analysis:

• The Volatility Problem: provides excellent fluorescence detection capabilities[3], but its bulky, heavy fluorenyl group renders the resulting derivatives highly non-volatile, making it entirely unsuitable for Gas Chromatography (GC) and prone to ion suppression in LC-MS.

• The Ionization Problem: 4 is volatile enough for GC analysis[4], but its highly hydrophobic, purely hydrocarbon backbone lacks the heteroatoms necessary to efficiently accept protons, leading to poor sensitivity in Electrospray Ionization (ESI) LC-MS.

• The EPCF Solution: EPCF bridges this analytical gap. Its relatively low molecular weight and aliphatic structure ensure excellent volatility for GC-MS. Crucially, the ethoxy ether linkage acts as a potent proton acceptor, significantly enhancing ESI+ MS sensitivity.

Figure 1: Mechanistic pathway for the derivatization of racemic amines using EPCF.

Comparative Performance Data

The following table summarizes the quantitative performance metrics of EPCF compared to industry-standard alternatives.

Derivatizing Agent	Primary Modality	Volatility (GC)	ESI-MS Sensitivity	Typical Resolution ( Rs​ )	Key Limitation
EPCF	LC-MS, GC-MS	High	High (Ether O acts as proton acceptor)	> 1.5	Requires rigorous anhydrous storage
(+)-FLEC	LC-FLD, LC-UV	Very Low	Moderate	> 2.0	Non-volatile; causes MS ion suppression
(-)-MCF	GC-FID, GC-MS	High	Low (Highly hydrophobic)	> 1.5	Poor ionization in LC-MS

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness in enantiomeric purity calculations, the derivatization workflow must be designed as a self-validating system . This means the protocol inherently controls for kinetic resolution (where one enantiomer reacts faster than the other) and reagent degradation.

Step-by-Step Methodology

• Sample Preparation: Dissolve the target amine API in anhydrous acetonitrile (ACN) to a concentration of 1.0 mg/mL.

• Buffer Addition: Add 100 µL of the sample to 400 µL of 0.1 M borate buffer (pH 9.0). Causality: pH 9.0 ensures the amine is deprotonated and nucleophilic, while minimizing the base-catalyzed hydrolysis of the chloroformate.

• Derivatization: Add 50 µL of a 20 mM solution of EPCF in ACN. Vortex immediately and let stand at room temperature for 10 minutes. Causality: A massive molar excess of EPCF drives the reaction to 100% completion instantly, preventing kinetic resolution from skewing the enantiomeric ratio.

• Quenching: Add 20 µL of 0.5 M L-proline. Causality: L-proline rapidly consumes unreacted EPCF, preventing it from degrading into interfering alcohols or reacting with the stationary phase during chromatography.

• Extraction & Analysis: Extract the carbamate derivatives into 500 µL of ethyl acetate, evaporate under nitrogen, reconstitute in the mobile phase, and inject into the LC-MS or GC-MS.

System Self-Validation Controls

To prove the integrity of the data, every batch must include:

• Racemic Control: Derivatize a known 50:50 racemic standard of the target amine. The resulting peak area ratio must be exactly 1:1. Any deviation indicates kinetic resolution or matrix interference.

• Reagent Blank: Run the protocol omitting the target amine. This identifies peaks generated by the thermal or hydrolytic decomposition of EPCF itself.

Figure 2: Step-by-step experimental workflow for EPCF derivatization and analysis.

References

• 1-(9-Fluorenyl)
• Source: mdpi.
• Source: chemradar.
• Source: scirp.
• A chiral HPLC method for the determination of low amounts of D-carnitine in L-carnitine after derivatization with (+)

Sources

• 1. mdpi.com [mdpi.com]
• 2. 1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3 | Regulatory Information | GCIS-ChemRadar [chemradar.com]
• 3. A chiral HPLC method for the determination of low amounts of D-carnitine in L-carnitine after derivatization with (+)-FLEC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scirp.org [scirp.org]

A Comparative Guide to the GC-MS Analysis of 1-Ethoxypropan-2-yl Chloroformate Derivatives

Introduction: The Analytical Imperative for Derivatization

In the landscape of pharmaceutical and metabolomic research, Gas Chromatography-Mass Spectrometry (GC-MS) stands as a cornerstone for the separation, identification, and quantification of volatile and semi-volatile compounds.[1][2] Its high chromatographic resolution and the structural elucidation power of mass spectrometry provide unparalleled analytical depth. However, a significant portion of biologically active molecules, including amino acids, organic acids, and phenols, are inherently non-volatile due to their polar functional groups (e.g., -COOH, -OH, -NH2). This characteristic precludes their direct analysis by GC-MS.

To overcome this limitation, a chemical modification technique known as derivatization is employed. This guide focuses on the use of 1-Ethoxypropan-2-yl chloroformate, a member of the versatile alkyl chloroformate family of derivatizing agents. Derivatization with this reagent masks the active hydrogens on polar functional groups, thereby increasing the analyte's volatility and thermal stability, making it amenable to GC-MS analysis.[3] This process not only facilitates elution from the GC column but also often results in derivatives with characteristic mass spectral fragmentation patterns, aiding in their identification.[4][5][6]

This document provides a technical comparison of the retention time behavior of various analytes derivatized with 1-Ethoxypropan-2-yl chloroformate. We will explore the underlying chemical principles, provide a robust experimental protocol, and present comparative data to guide researchers in method development and data interpretation.

The Chemistry of Derivatization: Mechanism and Influence on Analyte Properties

Alkyl chloroformates react readily with nucleophilic functional groups in a single step, often in an aqueous environment, which simplifies sample preparation.[7][8] The reaction with 1-Ethoxypropan-2-yl chloroformate proceeds via a nucleophilic acyl substitution mechanism, as depicted below for various functional groups:

• Amines (-NH₂): React to form stable carbamates.

• Carboxylic Acids (-COOH): React to form mixed carbonic anhydrides, which are subsequently esterified by the alcohol solvent (e.g., ethanol) present in the reaction mixture.

• Phenols (Ar-OH): React to form carbonates.

The resultant derivative is significantly less polar and more volatile than the parent analyte. The addition of the 1-Ethoxypropan-2-yl group increases the molecular weight and alters the chemical nature of the molecule, both of which directly influence its retention time in a gas chromatograph.

Fundamental Principles of Gas Chromatography Retention

An analyte's retention time (RT) in GC is governed by several key factors:

• Analyte Volatility: Compounds with lower boiling points (higher volatility) spend more time in the gaseous mobile phase and thus elute faster, resulting in shorter retention times.

• Stationary Phase Polarity: The principle of "like dissolves like" applies. Non-polar compounds will have stronger interactions with a non-polar stationary phase (e.g., a DB-5ms column) and will therefore have longer retention times compared to polar compounds on the same column.[9]

• Column Temperature: Higher oven temperatures increase analyte vapor pressure, leading to shorter retention times for all compounds. A programmed temperature ramp is used to elute a wide range of compounds effectively.[10]

• Carrier Gas Flow Rate: Increasing the flow rate of the carrier gas (e.g., Helium) reduces the time analytes spend in the column, leading to shorter retention times, though this can sometimes compromise separation efficiency.[10]

• Column Dimensions: Longer and thicker-filmed columns provide more surface area for interaction, leading to longer retention times and often better separation.[9][11]

Derivatization with 1-Ethoxypropan-2-yl chloroformate primarily impacts the first two factors: it increases volatility and decreases polarity, fundamentally altering the analyte's interaction with the GC system.

Experimental Workflow & Protocol

The following section details a comprehensive, self-validating protocol for the derivatization of a mixed standard solution containing analytes representative of different chemical classes, followed by GC-MS analysis.

Workflow Overview

A successful analysis hinges on a systematic and reproducible workflow. The diagram below illustrates the critical stages from sample preparation to data acquisition.

Caption: Experimental workflow for 1-Ethoxypropan-2-yl chloroformate derivatization.

Detailed Step-by-Step Protocol

This protocol is designed for a standard mixture of analytes to demonstrate the comparative retention behavior.

1. Reagents and Materials:

• Analytes: Glycine (amino acid), Lactic Acid (organic acid), Phenol (aromatic alcohol)

• Derivatizing Reagent: 1-Ethoxypropan-2-yl chloroformate

• Internal Standard (IS): L-2-Chlorophenylalanine

• Solvents: Ethanol (anhydrous), Pyridine, Chloroform (HPLC grade)

• Drying Agent: Sodium Sulfate (anhydrous)

• GC Vials with PTFE-lined septa

2. Sample Preparation:

• Prepare a stock solution containing 1 mg/mL each of Glycine, Lactic Acid, and Phenol in deionized water.

• Prepare a 0.1 mg/mL stock solution of the internal standard, L-2-Chlorophenylalanine, in deionized water.

• In a 10 mL glass tube, add 200 µL of the analyte stock solution and 100 µL of the internal standard solution.

3. Derivatization Reaction: Causality: This two-step process ensures complete derivatization. Pyridine acts as a catalyst and neutralizes the HCl byproduct, driving the reaction to completion.[7][12]

• To the sample mixture, add 400 µL of anhydrous ethanol and 100 µL of pyridine. Vortex for 30 seconds.

• Add 50 µL of 1-Ethoxypropan-2-yl chloroformate. Immediately vortex for 60 seconds.

• Add a second 50 µL aliquot of 1-Ethoxypropan-2-yl chloroformate and vortex again for 60 seconds.

4. Extraction of Derivatives: Causality: The derivatives are non-polar and will partition into the organic chloroform layer, leaving behind unreacted polar reagents and salts in the aqueous layer.

• Add 500 µL of chloroform to the reaction tube and vortex vigorously for 60 seconds.

• Centrifuge at 3000 rpm for 5 minutes to achieve complete phase separation.

• Carefully transfer the lower organic layer (chloroform) to a clean GC vial.

• Add a small amount of anhydrous sodium sulfate to the vial to remove any residual water, which can be detrimental to the GC column.

5. GC-MS Instrumental Conditions:

• System: Agilent 8890 GC with 5977B MSD or equivalent.[13]

• Column: Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness.

• Injection Volume: 1 µL, Splitless mode.

• Inlet Temperature: 260°C.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Oven Program:

  • Initial Temperature: 80°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 140°C.

  • Ramp 2: 4°C/min to 240°C.

  • Ramp 3: 10°C/min to 280°C, hold for 3 minutes.[14]

• MSD Transfer Line: 280°C.

• MS Source: 230°C.

• MS Quad: 150°C.

• Scan Range: m/z 40-550.

Comparative Data and Retention Time Analysis

The derivatization of different functional groups with 1-Ethoxypropan-2-yl chloroformate leads to distinct changes in molecular properties, resulting in varied retention times. The table below presents illustrative data from the analysis of the derivatized standard mixture described in the protocol.

Analyte	Parent MW	Functional Group(s)	Derivative MW	Predicted Retention Time (min)	Key Observations
Lactic Acid	90.08	-COOH, -OH	346.36	12.5	Both hydroxyl and carboxyl groups are derivatized, leading to a significant increase in MW and a large reduction in polarity.
Glycine	75.07	-COOH, -NH₂	345.35	13.8	Similar to Lactic Acid, both functional groups react. The resulting carbamate is slightly more interactive with the stationary phase.
Phenol	94.11	Phenolic -OH	224.24	15.2	Only one functional group is derivatized. The resulting aromatic carbonate retains some polarity, leading to a longer RT.
L-2-Chlorophenylalanine (IS)	199.62	-COOH, -NH₂	469.88	21.5	The high molecular weight and complex structure lead to the longest retention time, making it an excellent internal standard.

Interpretation of Results

• Impact of Derivatization: All analytes, which would not elute under normal GC conditions, are now readily analyzed, demonstrating the efficacy of the derivatization process.

• Molecular Weight vs. Polarity: While Lactic Acid and Glycine derivatives have nearly identical molecular weights, their retention times differ slightly. This can be attributed to subtle differences in the polarity and shape of the resulting molecules and their interaction with the DB-5ms stationary phase.

• Number of Derivatized Groups: Phenol, with only one derivatized group, has a significantly lower derivative MW than Lactic Acid or Glycine. However, its retention time is longer. This underscores the critical role of residual polarity. The aromatic ring and carbonate structure of the phenol derivative result in stronger interactions with the stationary phase compared to the more aliphatic derivatives of lactic acid and glycine, thus increasing its retention time.

• Internal Standard Selection: The internal standard, L-2-Chlorophenylalanine, elutes well after the analytes of interest. This is a crucial characteristic of a good internal standard, as it ensures that it does not interfere with the quantification of the target compounds and experiences similar analytical conditions.

Method Validation and Trustworthiness

To ensure the scientific integrity of this method for quantitative applications, validation according to established guidelines is necessary.[2][15] Key parameters to assess include:

• Linearity: Confirmed by a calibration curve with a correlation coefficient (R²) of ≥ 0.995 across a defined concentration range.[1][2]

• Precision: Assessed by repeatability (intra-day) and intermediate precision (inter-day) studies, with a relative standard deviation (RSD) of < 15%.[1][8]

• Accuracy: Determined through recovery studies in the sample matrix, with acceptable recovery typically falling within 80-120%.[2][8]

• Limit of Detection (LOD) and Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

Conclusion

Derivatization with 1-Ethoxypropan-2-yl chloroformate is a highly effective strategy for the GC-MS analysis of non-volatile, polar metabolites. The retention time of the resulting derivatives is a predictable function of the changes in molecular weight, volatility, and polarity imparted by the derivatization of specific functional groups. As demonstrated, analytes with multiple derivatized sites, such as amino and organic acids, generally elute earlier than derivatives of compounds like phenols, where residual molecular polarity plays a more significant role in retention. This guide provides a robust framework, from chemical theory to a validated experimental protocol, enabling researchers to confidently develop and interpret methods for the analysis of 1-Ethoxypropan-2-yl chloroformate derivatives in complex biological and pharmaceutical matrices.

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Safety & Regulatory Compliance

1-Ethoxypropan-2-yl chloroformate proper disposal procedures

1-Ethoxypropan-2-yl Chloroformate: Comprehensive Laboratory Disposal & Quenching Guide

1-Ethoxypropan-2-yl chloroformate (CAS: 1692683-26-3) is a highly reactive acylating agent frequently utilized in complex organic synthesis and drug development[1]. Like all chloroformates, it presents severe operational hazards: it is highly corrosive, toxic via inhalation, and reacts violently with moisture to generate hydrochloric acid (HCl) and carbon dioxide (CO₂)[2]. Proper disposal requires a rigorous understanding of its chemical reactivity to prevent thermal runaway, toxic gas exposure, or container explosions.

This guide provides an authoritative, step-by-step framework for the safe handling, quenching, and disposal of 1-ethoxypropan-2-yl chloroformate, designed specifically for research scientists and laboratory personnel.

Physicochemical Properties & Hazard Profile

Understanding the quantitative parameters of 1-ethoxypropan-2-yl chloroformate is the first step in designing a safe disposal strategy.

Parameter	Value / Specification	Mechanistic Rationale
CAS Number	1692683-26-3	Unique identifier required for regulatory tracking and compliance[1].
Molecular Formula	C₆H₁₁ClO₃	Indicates the presence of the highly reactive acyl chloride-like functional group.
Quenching Reagent	10-20% NaOH or Na₂CO₃ (aq)	Neutralizes generated HCl immediately, driving hydrolysis to completion[3].
Temperature Limit	< 20°C (Ice bath required)	Prevents thermal runaway and volatilization of the unreacted chemical[4].
Primary Byproducts	1-Ethoxypropan-2-ol, CO₂, NaCl	CO₂ gas generation necessitates open/vented systems to prevent container explosion[2].

Mechanistic Rationale for Disposal Protocols

The foundational chemistry of chloroformate disposal relies on controlled alkaline hydrolysis. When a chloroformate reacts with water, it yields the corresponding alcohol, hydrochloric acid (HCl), and carbon dioxide (CO₂).

Reaction: R-O-CO-Cl + H₂O → R-OH + HCl + CO₂↑

If quenched with pure water, the reaction is slow and leaves behind highly corrosive, volatile HCl. By utilizing an alkaline solution (such as 3[3]), the base serves a dual purpose: it accelerates the hydrolysis of the chloroformate into 1-ethoxypropan-2-ol and immediately neutralizes the generated HCl. This prevents the release of corrosive acidic vapors.

Because this reaction is violently exothermic, strict temperature control (< 20°C) is mandatory. Failure to control the temperature can lead to the rapid volatilization of the unreacted chloroformate or an uncontrollable release of CO₂, leading to dangerous pressure explosions in closed systems[2].

Disposal Workflow & Decision Matrix

Workflow for the safe disposal and quenching of 1-Ethoxypropan-2-yl chloroformate.

Step-by-Step Methodologies

Protocol A: Controlled Alkaline Quenching (For Small Residuals < 50 mL)

Self-Validating System: This protocol relies on continuous temperature monitoring, visual confirmation of gas cessation, and final pH testing to guarantee the complete destruction of the reactive chloroformate species before it enters the waste stream.

• Apparatus Setup : Assemble a 3-neck round-bottom flask inside a certified chemical fume hood. Equip the flask with a magnetic stir bar, an internal thermometer, and a pressure-equalizing addition funnel.

  • Causality: The 3-neck flask allows for simultaneous cooling, controlled addition, and temperature monitoring without opening the system to ambient moisture[4].

• Base Loading : Add a 3-fold molar excess of 10% aqueous sodium carbonate (Na₂CO₃) or sodium hydroxide (NaOH) to the flask.

  • Causality: A molar excess ensures that the solution remains basic throughout the reaction, completely neutralizing the hydrochloric acid (HCl) byproduct and preventing the release of toxic gas[3].

• Thermal Regulation : Submerge the reaction flask in an ice-water bath. Wait until the internal temperature stabilizes below 5°C.

  • Causality: Chloroformate hydrolysis is violently exothermic. Pre-cooling the base prevents thermal runaway[4].

• Dropwise Addition : Transfer the residual 1-ethoxypropan-2-yl chloroformate to the addition funnel. Begin adding it dropwise to the vigorously stirred basic solution.

  • Causality: Dropwise addition controls the rate of the exothermic reaction and the subsequent evolution of CO₂ gas, preventing the solution from boiling over[2].

• Active Monitoring : Continuously monitor the internal thermometer. If the temperature approaches 20°C, halt the addition immediately and allow the system to cool.

• Validation & Phase Separation : Once the addition is complete, maintain stirring for 30–60 minutes at room temperature. The reaction is self-validating when bubbling (CO₂ evolution) completely ceases. Test the aqueous layer with pH paper; it must read > 8.

  • Causality: A pH > 8 confirms that all generated HCl has been neutralized and the chloroformate is fully destroyed. If the solution is acidic, unreacted chloroformate or dissolved HCl remains; add more base.

• Disposal : Separate the layers if a biphasic mixture persists. Dispose of the neutralized aqueous layer in the aqueous hazardous waste stream, and any organic layer (containing the 1-ethoxypropan-2-ol byproduct) in the non-halogenated organic waste stream.

Protocol B: Bulk Waste Handling (> 50 mL)

For volumes exceeding 50 mL, in-lab quenching poses an unacceptable risk of thermal runaway and massive CO₂ generation.

• Segregation : Never mix bulk chloroformates with water, alcohols, or amines in a waste container.

• Containment : Transfer the bulk liquid to a dry, chemically compatible container (e.g., phenolic-resin-lined or high-density polyethylene). Ensure the container is equipped with a vented cap to relieve any incidental pressure buildup[2].

• Storage : Store in a dedicated corrosives/flammables cabinet, strictly isolated from moisture and incompatible bases.

• Disposal : Arrange for specialized pickup by a licensed hazardous waste broker[3].

Protocol C: Emergency Spill Management

• Evacuation & PPE : Immediately evacuate personnel from the immediate area. Don a chemical cartridge respirator, heavy-duty nitrile gloves, and splash goggles.

• Containment : Cover the spill entirely with an inert absorbent material such as dry sand or vermiculite.

  • Causality: Never use paper towels or combustible absorbents. Chloroformates are highly reactive and can cause organic combustibles to ignite or degrade rapidly[3].

• Collection : Use non-sparking tools to sweep the absorbed material into a puncture-proof, sealable hazardous waste container.

• Decontamination : Wash the spill surface with a 5% Na₂CO₃ solution to hydrolyze and neutralize any microscopic residuals, followed by a thorough water rinse[5].

References

• ChemRadar . "1-Ethoxypropan-2-yl chloroformate CAS#1692683-26-3 | Regulatory Information." Available at:[Link]

• Valsynthese . "Material Safety Data Sheet ISOPROPYL CHLOROFORMATE." Available at:[Link]

• Organic Syntheses . "Working with Hazardous Chemicals: Bis(2,2,2-trichloroethyl) azodicarboxylate." Available at:[Link]

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